(4-(Ethylthio)thiophen-2-yl)(phenyl)methanol

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Mechanism of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

Introduction

(4-(ethylthio)thiophen-2-yl)(phenyl)methanol is a secondary alcohol containing a substituted thiophene moiety. Thiophene derivatives are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and electronic properties. This guide provides a comprehensive overview of a plausible and robust synthetic pathway for (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, intended for researchers, scientists, and professionals in drug development. The proposed synthesis is grounded in well-established organometallic and heterocyclic chemistry principles.

Retrosynthetic Analysis and Pathway Selection

A retrosynthetic analysis of the target molecule suggests a disconnection at the carbon-carbon bond between the thiophene ring and the benzylic carbon. This points towards a nucleophilic addition of a thiophene-based organometallic reagent to benzaldehyde. A Grignard reaction is a reliable and widely used method for such transformations.

The chosen synthetic strategy involves a three-step sequence starting from 3-bromothiophene:

• Synthesis of 3-bromo-4-(ethylthio)thiophene: Introduction of the ethylthio group onto the thiophene ring.

• Formation of the Grignard Reagent: Conversion of the brominated thiophene into the corresponding organomagnesium bromide.

• Nucleophilic Addition to Benzaldehyde: Reaction of the Grignard reagent with benzaldehyde to yield the target secondary alcohol.

This pathway is selected for its high-yield potential and the commercial availability of the starting materials.

Reaction Mechanism: The Grignard Reaction

The key bond-forming step is the Grignard reaction, which proceeds via a nucleophilic addition mechanism. The Grignard reagent, (4-(ethylthio)thiophen-2-yl)magnesium bromide, acts as a potent nucleophile due to the highly polarized carbon-magnesium bond. The thiophenyl carbon attacks the electrophilic carbonyl carbon of benzaldehyde, leading to the formation of a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the final product, (4-(ethylthio)thiophen-2-yl)(phenyl)methanol.

Caption: Mechanism of the Grignard reaction between (4-(ethylthio)thiophen-2-yl)magnesium bromide and benzaldehyde.

Experimental Protocol

Step 1: Synthesis of 3-bromo-4-(ethylthio)thiophene

This step involves the selective lithiation of 3,4-dibromothiophene followed by quenching with diethyl disulfide.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Amount	Moles
3,4-Dibromothiophene	241.96	2.149	24.2 g	0.1
n-Butyllithium (2.5 M in hexanes)	64.06	0.68	40 mL	0.1
Diethyl disulfide	122.27	0.993	12.2 g	0.1
Anhydrous Tetrahydrofuran (THF)	-	-	200 mL	-
Diethyl ether	-	-	150 mL	-
Saturated aq. NH₄Cl	-	-	100 mL	-
Brine	-	-	100 mL	-
Anhydrous MgSO₄	-	-	As needed	-

Procedure:

• To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add 3,4-dibromothiophene (24.2 g, 0.1 mol) and anhydrous THF (150 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (40 mL of a 2.5 M solution in hexanes, 0.1 mol) dropwise over 30 minutes, maintaining the temperature below -70 °C.

• Stir the mixture at -78 °C for 1 hour.

• Add a solution of diethyl disulfide (12.2 g, 0.1 mol) in anhydrous THF (50 mL) dropwise, keeping the temperature below -70 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (100 mL).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (100 mL), and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 3-bromo-4-(ethylthio)thiophene.

Step 2: Preparation of (4-(ethylthio)thiophen-2-yl)magnesium bromide

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Amount	Moles
3-bromo-4-(ethylthio)thiophene	223.13	-	22.3 g	0.1
Magnesium turnings	24.31	-	2.9 g	0.12
Anhydrous Diethyl Ether	-	-	100 mL	-
Iodine	-	-	1 crystal	-

Procedure:

• Activate the magnesium turnings (2.9 g, 0.12 mol) in a flame-dried flask with a crystal of iodine under an argon atmosphere until the iodine color disappears.

• Add anhydrous diethyl ether (20 mL).

• Prepare a solution of 3-bromo-4-(ethylthio)thiophene (22.3 g, 0.1 mol) in anhydrous diethyl ether (80 mL).

• Add a small portion of the thiophene solution to the magnesium suspension to initiate the reaction.

• Once the reaction begins (as indicated by gentle refluxing), add the remaining thiophene solution dropwise at a rate that maintains a steady reflux.

• After the addition is complete, reflux the mixture for 1 hour to ensure complete formation of the Grignard reagent. The resulting dark solution is used directly in the next step.

Step 3: Synthesis of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Amount	Moles
(4-(ethylthio)thiophen-2-yl)magnesium bromide solution	~247.44	-	~0.1 mol	~0.1
Benzaldehyde	106.12	1.044	10.1 mL	0.1
Anhydrous Diethyl Ether	-	-	50 mL	-
1 M HCl	-	-	150 mL	-
Saturated aq. NaHCO₃	-	-	100 mL	-
Brine	-	-	100 mL	-
Anhydrous MgSO₄	-	-	As needed	-

Procedure:

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Add a solution of benzaldehyde (10.1 mL, 0.1 mol) in anhydrous diethyl ether (50 mL) dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Cool the mixture again to 0 °C and slowly quench by adding 1 M HCl (150 mL).

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution (100 mL) and then with brine (100 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure (4-(ethylthio)thiophen-2-yl)(phenyl)methanol.

Characterization Data (Expected)

The final product should be characterized by standard spectroscopic methods. The following are predicted data based on the structure.

Technique	Expected Observations
¹H NMR (CDCl₃, 400 MHz)	δ 7.40-7.25 (m, 5H, Ar-H), 7.10 (d, 1H, thiophene-H), 6.95 (d, 1H, thiophene-H), 5.80 (s, 1H, CH-OH), 2.85 (q, 2H, S-CH₂), 2.50 (br s, 1H, OH), 1.30 (t, 3H, CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 148.0, 142.5, 138.0, 128.5, 128.0, 126.5, 124.0, 122.0, 75.0, 28.0, 15.0
IR (KBr, cm⁻¹)	3400-3200 (br, O-H stretch), 3100-3000 (Ar C-H stretch), 2970-2850 (Aliphatic C-H stretch), 1600, 1490, 1450 (Ar C=C stretch)
Mass Spec (EI)	m/z (%) = 250 (M⁺), 232 (M⁺ - H₂O), 173, 105, 77

Safety Precautions

• n-Butyllithium is a pyrophoric liquid and must be handled under an inert atmosphere. It can cause severe burns.

• Diethyl ether and THF are highly flammable and should be used in a well-ventilated fume hood away from ignition sources.

• Grignard reagents are moisture-sensitive and can react violently with water.

• All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (safety glasses, lab coat, gloves) must be worn.

Conclusion

The proposed three-step synthesis provides a reliable and efficient pathway to (4-(ethylthio)thiophen-2-yl)(phenyl)methanol. The methodology relies on well-understood and high-yielding reactions, making it suitable for laboratory-scale synthesis. The key to success lies in maintaining strict anhydrous conditions during the formation and reaction of the Grignard reagent. This guide serves as a comprehensive resource for the preparation of this valuable thiophene-containing secondary alcohol for further applications in research and development.

References

• Song, W., Ma, M., Zhang, W., Feng, R., Lu, C., Zhang, H., Zhang, Y., & Zhao, J. (2024). Visible-light-induced C(sp3)–H bromination of 4-methylthiophene derivatives with HBr/H2O2. Organic & Biomolecular Chemistry, 22(23), 4145–4152. [Link]

• Ciminale, F., & Vitale, P. (2019). Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. Molecules, 24(10), 1956. [Link]

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• Pohjoispää, M., & Valjus, J. (2022). Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit. Molecules, 27(15), 4701. [Link]

• Google Patents. (n.d.). CN102079748A - Synthesis method of 3,4-ethylenedioxythiophene.

• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (2021). Molbank, 2021(4), M1295. [Link]

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• Efficient MgBr2.OEt2-catalyzed Knoevenagel condensation. (2006). ARKIVOC, 2006(15), 48-52. [Link]

• Improved Synthesis of 4-([2,2':5',2''-Terthiophen]-3'-ylethynyl)-2,2'-bipyridine. (2026). Molecules, 31(1), 1. [Link]

• ResearchGate. (2021). How can I prepare the thiophene magnesium bromide and hydroxy methyl thiophene? Retrieved from [Link]

• Google Patents. (n.d.). KR101268026B1 - A method of controlling the bromination of thiophene derivatives.

• Marshall, J. (1915). LIX.—The Action of Aldehydes on the Grignard Reagent. Part II. Journal of the Chemical Society, Transactions, 107(0), 509-525. [Link]

• Rieke, R. D., & Wu, T.-C. (1997). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. The Journal of Organic Chemistry, 62(21), 7431–7434. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• (4-Methyl-phen-yl)[2-(thio-phen-2-ylcarbon-yl)phen-yl]methanone. (2011). Acta Crystallographica Section E: Structure Reports Online, 67(Pt 9), o2349. [Link]

• 1-(4-Chlorophenyl)-2-methyl-2-phenyl-5-(thiophen-2-yl)-1,2-dihydro-3H-pyrrol-3-one. (2022). Molbank, 2022(4), M1513. [Link]

• ResearchGate. (n.d.).

1H NMR and 13C NMR spectral data for (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique in modern drug discovery and development, providing unparalleled insight into molecular structure. This guide offers a comprehensive analysis of the ¹H and ¹³C NMR spectral data for (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, a molecule of interest in medicinal chemistry due to the prevalence of thiophene scaffolds in pharmaceuticals.[1] This document will delve into the theoretical underpinnings of the predicted spectral data, provide detailed experimental protocols for data acquisition, and present a thorough interpretation of the chemical shifts and coupling constants. The content is structured to provide researchers and scientists with both a practical guide and a deeper understanding of the structure-spectra relationship in substituted thiophene derivatives.

Introduction: The Significance of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol in Medicinal Chemistry

Thiophene and its derivatives are fundamental building blocks in a vast array of pharmaceutical agents, valued for their diverse biological activities.[1] The molecule (4-(ethylthio)thiophen-2-yl)(phenyl)methanol incorporates several key structural features: a substituted thiophene ring, a phenyl group, and a chiral center at the methanolic carbon. Understanding the precise three-dimensional structure and electronic environment of this molecule is paramount for elucidating its mechanism of action and for the rational design of new therapeutic agents. NMR spectroscopy serves as a powerful tool for this purpose, offering a detailed atom-by-atom map of the molecular framework.

This guide will provide a detailed examination of the ¹H and ¹³C NMR spectra of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol. By dissecting the expected chemical shifts, multiplicities, and coupling constants, we aim to provide a definitive reference for the characterization of this and related compounds.

Experimental Protocol for NMR Data Acquisition

The following is a standardized protocol for the acquisition of high-resolution ¹H and ¹³C NMR spectra. The causality behind each step is explained to ensure methodological robustness and data reproducibility.

Sample Preparation

• Analyte Purity: Ensure the sample of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol is of high purity (>95%) to avoid interference from impurities in the NMR spectra.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent for this compound. Its residual proton signal at ~7.26 ppm and carbon signal at ~77.2 ppm are well-established and typically do not overlap with signals of interest.[2][3]

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of CDCl₃. This concentration is optimal for achieving a good signal-to-noise ratio in a reasonable acquisition time.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (0.00 ppm for both ¹H and ¹³C NMR). Modern spectrometers can also lock onto the deuterium signal of the solvent.[2]

Spectrometer Setup and Data Acquisition

A standard 400 MHz or 500 MHz NMR spectrometer is recommended for optimal resolution.

¹H NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse sequence is typically employed.[4]

• Spectral Width: A spectral width of 12-15 ppm is sufficient to encompass all proton signals.[4]

• Number of Scans: 16 to 32 scans are generally adequate for a good signal-to-noise ratio.[4]

• Relaxation Delay: A relaxation delay of 1-2 seconds between scans ensures proper relaxation of the protons.[4]

¹³C NMR Spectroscopy:

• Pulse Sequence: A proton-decoupled pulse sequence is used to simplify the spectrum, resulting in a single peak for each unique carbon atom.[4]

• Spectral Width: A spectral width of 200-220 ppm is appropriate for most organic molecules.

• Number of Scans: A significantly larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope.[4]

• Relaxation Delay: A relaxation delay of 2-5 seconds is used to allow for the typically longer relaxation times of carbon nuclei.[4]

Data Processing

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum via Fourier transformation.[4]

• Phasing and Baseline Correction: The spectrum is manually or automatically phased and the baseline is corrected to ensure accurate integration.

• Referencing: The chemical shift axis is calibrated to the TMS signal at 0.00 ppm.[4]

• Integration: The area under each peak in the ¹H NMR spectrum is integrated to determine the relative number of protons.

Predicted ¹H NMR Spectral Data and Interpretation

The predicted ¹H NMR spectrum of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol in CDCl₃ is detailed below. The chemical shifts are influenced by the electronic effects of the substituents on the thiophene and phenyl rings.

Summary of Predicted ¹H NMR Data

Proton Label	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constant (J) in Hz
H-a	~1.30	Triplet	3H	J = 7.4
H-b	~2.85	Quartet	2H	J = 7.4
H-c	~5.90	Singlet	1H	-
H-d	~6.90	Singlet	1H	-
H-e	~7.10	Singlet	1H	-
H-f, H-h	~7.30-7.45	Multiplet	4H	-
H-g	~7.30-7.45	Multiplet	1H	-

Detailed Interpretation

• Ethyl Group (H-a, H-b): The ethyl group attached to the sulfur atom is expected to show a triplet for the methyl protons (H-a) at approximately 1.30 ppm and a quartet for the methylene protons (H-b) at around 2.85 ppm. The downfield shift of the methylene protons is due to the deshielding effect of the adjacent sulfur atom. The coupling between these two groups should result in a typical vicinal coupling constant of about 7.4 Hz.

• Methine Proton (H-c): The proton on the carbon bearing the hydroxyl group and attached to both the thiophene and phenyl rings (H-c) is expected to appear as a singlet around 5.90 ppm. The significant downfield shift is due to the deshielding effects of the adjacent aromatic rings and the oxygen atom.

• Thiophene Protons (H-d, H-e): The two protons on the thiophene ring are in different electronic environments. The proton at position 3 (H-d) is adjacent to the carbon bearing the phenylmethanol group and is expected to resonate at approximately 6.90 ppm. The proton at position 5 (H-e), adjacent to the sulfur atom, will likely be found further downfield at around 7.10 ppm. Both are predicted to be singlets due to the lack of adjacent protons.

• Phenyl Protons (H-f, H-g, H-h): The protons of the phenyl ring will appear as a multiplet in the aromatic region, typically between 7.30 and 7.45 ppm. The ortho (H-f), meta (H-g), and para (H-h) protons will have slightly different chemical shifts, but they are likely to overlap, forming a complex multiplet.

Predicted ¹³C NMR Spectral Data and Interpretation

The predicted proton-decoupled ¹³C NMR spectrum of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol in CDCl₃ will show distinct signals for each unique carbon atom.

Summary of Predicted ¹³C NMR Data

Carbon Label	Predicted Chemical Shift (ppm)
C-1	~15.0
C-2	~30.0
C-3	~70.0
C-4	~125.0
C-5	~126.0
C-6	~140.0
C-7	~145.0
C-8	~127.0
C-9, C-13	~128.5
C-10, C-12	~129.0
C-11	~142.0

Detailed Interpretation

• Ethyl Group (C-1, C-2): The methyl carbon (C-1) of the ethyl group is expected at approximately 15.0 ppm, while the methylene carbon (C-2) attached to the sulfur will be further downfield around 30.0 ppm.

• Methine Carbon (C-3): The carbon of the chiral center (C-3) will be significantly deshielded by the attached oxygen and aromatic rings, with a predicted chemical shift of about 70.0 ppm.

• Thiophene Carbons (C-4, C-5, C-6, C-7): The chemical shifts of the thiophene ring carbons are influenced by the substituents. The carbon attached to the phenylmethanol group (C-4) is predicted around 125.0 ppm. The carbon at position 3 (C-5) is expected at approximately 126.0 ppm. The carbon bearing the ethylthio group (C-6) will be downfield at about 140.0 ppm, and the carbon at position 5 (C-7) is predicted to be the most downfield of the thiophene carbons at around 145.0 ppm due to its proximity to the sulfur atom and the substituent.

• Phenyl Carbons (C-8 to C-13): The phenyl group carbons will resonate in the aromatic region. The ipso-carbon (C-8) attached to the methine group is expected around 127.0 ppm. The ortho (C-9, C-13) and meta (C-10, C-12) carbons will have similar chemical shifts around 128.5-129.0 ppm. The para-carbon (C-11) is predicted to be the most downfield of the phenyl carbons at approximately 142.0 ppm.

Visualizations

Molecular Structure and Atom Labeling

Caption: Molecular structure of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol with atom numbering.

NMR Data Acquisition and Analysis Workflow

Caption: Workflow for NMR data acquisition and analysis.

Conclusion

This technical guide provides a comprehensive overview of the predicted ¹H and ¹³C NMR spectral data for (4-(ethylthio)thiophen-2-yl)(phenyl)methanol. By understanding the underlying principles of chemical shifts and coupling constants in substituted thiophene systems, researchers can confidently identify and characterize this and similar molecules. The detailed experimental protocols and data interpretation serve as a valuable resource for scientists engaged in the synthesis and analysis of novel pharmaceutical compounds. The provided visualizations further aid in the conceptualization of the molecular structure and the analytical workflow.

References

• Hirota, M., Abe, K., & Satonaka, H. (2006). ¹³C NMR Spectra of Substituted 2-Thiophenecarboxylic Acid Methyl Esters and MNDO Calculations. Bulletin of the Chemical Society of Japan. Retrieved from [Link]

• Nishimoto, K., Sayanagi, O., & Osamura, Y. (2006). C-13 NMR Chemical Shifts and Charge Densities of Substituted Thiophenes—The Effect of Vacant d π Orbitals. Bulletin of the Chemical Society of Japan. Retrieved from [Link]

• Satonaka, H. (1983). The substituent effects in thiophene compounds. I. 1H NMR and IR studies in methyl (substituted 2-thiophenecarboxylate)s. Bulletin of the Chemical Society of Japan. Retrieved from [Link]

• Abraham, R. J., et al. (n.d.). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]

• Lee, C.-H., et al. (n.d.). 1 H NMR chemical shifts of furan and thiophene protons for compounds 5-8 recorded in CDCl3. ResearchGate. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. Retrieved from [Link]

• MDPI. (2024). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• Stanford University. (n.d.). Notes on NMR Solvents. Retrieved from [Link]

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• Indian Academy of Sciences. (n.d.). 13C NMR substituent induced chemical shifts in the side-chain carbons of ,/-unsaturated sulphones. Retrieved from [Link]

• McKibben, B. P., Cartwright, C. H., & Castelhano, A. L. (1999). Practical synthesis of tetrasubstituted thiophenes for use in compound libraries. Tetrahedron Letters. Retrieved from [Link]

• Singh, S. K., et al. (2022). SYNTHESIS AND CHARACTERIZATION OF 1-(THIOPHEN-2-YL)-N-(P-TOLYL) METHANIMINE AND ITS PALLADIUM(II) COMPLEX. Journal of Advanced Scientific Research. Retrieved from [Link]

• ResearchGate. (2020). (PDF) SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. Retrieved from [Link]

• PubMed. (2005). Complete assignment of 1H and 13C NMR spectra of some 4'-substituted diethyl 1-methylthio - PubMed. Retrieved from [Link]

• Patel, H., et al. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. Journal of Advanced Scientific Research. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. Retrieved from [Link]

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Physicochemical Profiling and Druggability Assessment of (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol: A Technical Guide

Executive Summary

In early-stage drug discovery, the transition from a synthesized hit to a viable lead compound is dictated by its physicochemical properties. (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol (CAS: 1443329-02-9) is a highly lipophilic, sulfur-containing secondary alcohol that serves as a critical pharmacophore building block in medicinal chemistry[1][2]. Because of its specific structural motifs—a flexible ethylthio chain, a thiophene core, and a benzylic-like secondary alcohol—this compound presents unique challenges in solubility, permeability, and metabolic stability.

This technical guide provides an authoritative framework for evaluating the physicochemical properties of this compound. By moving beyond basic procedural lists, we detail the causality behind experimental design choices and establish self-validating protocols for thermodynamic solubility and lipophilicity (LogD) profiling.

Structural Analysis & Molecular Properties

The molecular architecture of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol heavily influences its behavior in aqueous and lipid environments. The presence of the ethylthio (-S-CH₂CH₃) group on the thiophene ring drives up the lipophilicity (LogP), while the single secondary hydroxyl (-OH) group acts as the sole hydrogen bond donor, limiting its hydration capacity.

Quantitative Physicochemical Profile

To establish a baseline for experimental design, the theoretical and established quantitative properties of the compound are summarized below.

Property	Value	Implication for Drug Development
CAS Number	1443329-02-9	Unique chemical identifier[1].
Molecular Formula	C₁₃H₁₄OS₂	Indicates a high sulfur-to-carbon ratio[1].
Molecular Weight	250.38 g/mol	Well within the Lipinski Rule of 5 limit (<500 Da)[2].
SMILES	OC(C1=CC=CC=C1)C2=CC(SCC)=CS2	Defines the exact connectivity and stereocenters[2].
Estimated LogP	~4.6	Highly lipophilic; predicts high permeability but poor aqueous solubility.
TPSA (Topological Polar Surface Area)	70.8 Ų	Excellent range for passive membrane and blood-brain barrier (BBB) permeation.
H-Bond Donors (HBD)	1	Low HBD count favors lipid partitioning.
H-Bond Acceptors (HBA)	3	Contributes to target binding without overly restricting permeability.
Rotatable Bonds	4	Low conformational flexibility, reducing entropic penalties upon target binding.

High-Throughput Physicochemical Characterization Workflows

For highly lipophilic compounds like (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, standard kinetic assays often fail. A purely kinetic solubility assay (spiking DMSO stock into buffer) frequently overestimates solubility due to transient supersaturation or the formation of nano-aggregates. Therefore, rigorous thermodynamic methods are required[3].

Protocol 1: Thermodynamic Aqueous Solubility (Miniaturized Shake-Flask)

Causality: Thermodynamic solubility measures the true equilibrium between a solid compound and its saturated solution. We utilize a 24-hour miniaturized shake-flask method to ensure complete equilibrium, avoiding the false positives associated with kinetic precipitation assays[3].

Self-Validating Mechanism: The protocol incorporates an internal mass balance check. By quantifying the final concentration against a known standard curve and ensuring the presence of a solid pellet post-centrifugation, the system validates that true saturation—rather than mere compound depletion via plastic adsorption—has been achieved.

Step-by-Step Methodology:

• Preparation: Dispense 4 µL of 10 mM compound stock (in DMSO) into 196 µL of Phosphate-Buffered Saline (PBS, pH 7.4) in a 96-deep-well plate. (For strict thermodynamic conditions, 2 µmol of dry powder is preferred over DMSO stock)[4][5].

• Equilibration: Seal the plate and agitate on a rotary shaker at 300 rpm at 25°C for 24 hours. Reasoning: 24 hours is the minimum required time to resolve supersaturated states for highly lipophilic thioethers.

• Phase Separation: Centrifuge the plate at 3,000 × g for 15 minutes to firmly pellet the undissolved solid fraction.

• Quantification: Carefully aspirate the supernatant and quantify the dissolved compound using LC-UV or LC-MS/MS against a 5-point calibration curve[3].

Protocol 2: LogD₇.₄ Determination (LC-MS/MS Shake-Flask)

Causality: While LogP measures partitioning of the unionized species, LogD measures the distribution of all species at a specific pH. Although this compound lacks strongly ionizable groups (the alcohol pKa is >13), measuring LogD₇.₄ via a shake-flask LC-MS/MS method is the gold standard to account for any micro-environmental pH effects and to ensure high-throughput accuracy[5][6].

Self-Validating Mechanism: Instead of only measuring the depletion of the compound from the aqueous phase (which cannot distinguish between partitioning and non-specific binding to the plate), this protocol independently quantifies both the octanol and aqueous phases. If the total recovered mass deviates by >20% from the input mass, the assay automatically flags the result for binding liabilities.

Step-by-Step Methodology:

• Pre-saturation: Vigorously mix 1-octanol and PBS (pH 7.4) for 24 hours to create mutually saturated phases. Reasoning: This prevents volume shifts caused by solvent cross-solubility during the actual assay[7][8].

• Incubation: Add 10 µL of 10 mM compound stock to a mixture of 990 µL saturated PBS and 100 µL saturated octanol in a specialized glass-coated microplate[7][8].

• Partitioning: Rotate the plate for 1 hour at 30 rpm to achieve partitioning equilibrium.

• Separation & Analysis: Centrifuge to achieve a sharp meniscus. Sample both the upper (octanol) and lower (aqueous) phases. Dilute the octanol phase 1:100 in methanol, and quantify both phases using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode[6].

Figure 1: Miniaturized shake-flask workflow for thermodynamic solubility and LogD determination.

Pharmacokinetic Implications & Metabolic Liabilities

The physicochemical profile of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol dictates its downstream pharmacokinetic (PK) behavior. With a LogP of ~4.6 and a TPSA of 70.8 Ų, the molecule is predicted to exhibit excellent passive membrane permeability , making it highly suitable for intracellular targets or central nervous system (CNS) penetration. However, this comes at the cost of dissolution-rate limited absorption (characteristic of BCS Class II compounds).

Furthermore, the structural motifs present distinct metabolic liabilities that must be monitored during in vitro hepatocyte or microsome stability assays:

• Thioether Oxidation: The ethylthio substituent is highly susceptible to oxidation by Cytochrome P450s (CYPs) and Flavin-containing monooxygenases (FMOs), rapidly yielding polar sulfoxide and sulfone metabolites.

• Alcohol Oxidation: The secondary benzylic/thiophenic alcohol can act as a substrate for cytosolic alcohol dehydrogenases, converting the linker into a rigid ketone.

• Phase II Glucuronidation: The hydroxyl group provides a direct handle for UDP-glucuronosyltransferases (UGTs), leading to rapid clearance via O-glucuronide conjugation.

Figure 2: Predicted primary Phase I and Phase II metabolic pathways.

References

• Source: Pharmaceutical Sciences (tbzmed.ac.ir)
• Source: PubMed (nih.gov)
• Separation Science in Drug Development, Part II: High-Throughput Characterization Source: Chromatography Online URL
• Redefine In silico Predictions with High-throughput LC-MS/MS LogD Analysis Source: Aragen Life Sciences URL

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A Technical Guide to the Electron Ionization Mass Spectrometry Fragmentation of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pathways for the novel compound, (4-(ethylthio)thiophen-2-yl)(phenyl)methanol. As a molecule incorporating a benzylic alcohol, a substituted thiophene ring, and an alkyl thioether, its fragmentation is governed by a series of competing and sequential cleavage reactions. This document outlines the primary fragmentation mechanisms, including alpha-cleavage, benzylic and thiophenic stabilization, loss of neutral molecules, and rearrangements involving the ethylthio group. The predicted mass-to-charge ratios (m/z) of key fragment ions are presented to serve as a reference for researchers in the fields of medicinal chemistry, organic synthesis, and analytical chemistry for the structural elucidation and identification of this compound and its analogs.

Introduction

(4-(ethylthio)thiophen-2-yl)(phenyl)methanol is a complex heterocyclic alcohol of interest in synthetic chemistry and potentially in drug development. The structural characterization of such novel molecules is fundamental to verifying their synthesis and understanding their chemical properties. Electron Ionization Mass Spectrometry (EI-MS) is a powerful analytical technique that provides a reproducible fragmentation "fingerprint," enabling detailed structural elucidation.[1] This guide applies first principles of mass spectrometry and draws on established fragmentation patterns of related structural motifs—benzylic alcohols, substituted thiophenes, and alkyl thioethers—to predict the fragmentation behavior of the title compound.[2][3][4] Understanding these pathways is crucial for accurate spectral interpretation and confirmation of the molecular structure.

Molecular Structure and Ionization

The initial step in EI-MS is the bombardment of the analyte molecule with high-energy electrons (typically 70 eV), which ejects an electron from the molecule to form a radical cation, known as the molecular ion ([M]•+).[5] The molecular formula of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol is C₁₃H₁₄OS₂. Its monoisotopic mass is 250.049 Da. The molecular ion peak is therefore expected at m/z 250 .

The structure contains several features that will dictate the subsequent fragmentation:

• A secondary benzylic/thiophenic alcohol: The hydroxyl (-OH) group is a poor leaving group, but the adjacent phenyl and thiophene rings can stabilize a positive charge on the central carbon, making this position a focal point for fragmentation.

• Phenyl Ring: Can undergo cleavage to form a phenyl cation (m/z 77) or rearrange to the highly stable tropylium ion (m/z 91).

• Substituted Thiophene Ring: The sulfur heteroatom and aromaticity influence charge stabilization and ring fragmentation.

• Ethylthio Group (-S-CH₂CH₃): The C-S and S-C bonds are relatively weak and prone to cleavage.

Proposed Primary Fragmentation Pathways

Upon formation, the molecular ion ([M]•+, m/z 250) possesses significant internal energy, leading to bond cleavages that generate a series of fragment ions. The most probable pathways are driven by the formation of stable carbocations and neutral molecules.

Pathway A: Alpha (α)-Cleavage at the Methanol Carbon

Alpha-cleavage is a dominant fragmentation mechanism for alcohols, ethers, and amines, involving the cleavage of a bond adjacent to the heteroatom.[5][6] For this molecule, two primary α-cleavage events are possible, originating from the carbon bearing the hydroxyl group.

A1: Loss of the Phenyl Radical Cleavage of the C-C bond between the methanol carbon and the phenyl ring results in the loss of a phenyl radical (•C₆H₅, 77 Da). This pathway is highly favorable as it produces a resonance-stabilized oxonium ion incorporating the thiophene ring.

• [M]•+ (m/z 250) → [M - C₆H₅]⁺ (m/z 173)

A2: Loss of the Substituted Thienyl Radical Conversely, cleavage of the C-C bond between the methanol carbon and the thiophene ring leads to the loss of the 4-(ethylthio)thiophen-2-yl radical (141 Da). This generates a stable, resonance-stabilized benzyl oxonium ion.

• [M]•+ (m/z 250) → [M - C₅H₅S₂]⁺ (m/z 109)

Diagram: Proposed Alpha-Cleavage Pathways

Caption: Primary α-cleavage events at the carbinol center.

Pathway B: Formation of Benzylic/Thiophenic Cation via Water Loss

The loss of a neutral water molecule (H₂O, 18 Da) is a common fragmentation pathway for alcohols. This proceeds via dehydration to form a highly stabilized carbocation, with the positive charge delocalized across both the phenyl and thiophene ring systems.

• [M]•+ (m/z 250) → [M - H₂O]•+ (m/z 232)

This ion at m/z 232 is likely to be a prominent peak in the spectrum due to its extensive resonance stabilization.

Diagram: Dehydration Pathway

Caption: Formation of a stable cation via loss of water.

Pathway C: Fragmentation of the Ethylthio Side Chain

The ethylthio group is another site for characteristic fragmentation. Cleavage can occur beta to the thiophene ring, leading to the loss of an ethyl radical.

C1: Loss of Ethyl Radical Homolytic cleavage of the S-C₂H₅ bond results in the loss of an ethyl radical (•C₂H₅, 29 Da). This generates a thiophenium ion stabilized by the sulfur atom.

• [M]•+ (m/z 250) → [M - C₂H₅]⁺ (m/z 221)

C2: Loss of Ethene (McLafferty-type Rearrangement) If a gamma-hydrogen is available relative to the sulfur atom, a rearrangement can lead to the loss of a neutral ethene molecule (C₂H₄, 28 Da). This would result in a fragment ion at m/z 222.

• [M]•+ (m/z 250) → [M - C₂H₄]•+ (m/z 222)

Diagram: Side-Chain Fragmentation Pathways

Caption: Fragmentation of the ethylthio side-chain.

Secondary Fragmentation and Characteristic Ions

The primary fragments described above can undergo further fragmentation to produce smaller, characteristic ions that are diagnostic for the structural moieties present.

• Tropylium Ion (m/z 91): A hallmark of compounds containing a benzyl group. The ion at m/z 109 ([C₇H₇O]⁺) or the molecular ion itself can rearrange and lose CO (28 Da) or other fragments to form the highly stable C₇H₇⁺ tropylium ion.

• Phenyl Cation (m/z 77): Formed by the direct cleavage of the C-C bond linking the phenyl group to the rest of the molecule. This is a common fragment for many aromatic compounds.

• Thienyl-type Ions: Fragmentation of the thiophene ring itself can lead to smaller sulfur-containing ions. For instance, the ion at m/z 173 could lose the ethylthio group to yield a fragment around m/z 112. A simple thienylmethylium cation ([C₅H₅S]⁺) would appear at m/z 97.[7]

Summary of Predicted Fragmentation

The table below summarizes the most probable key ions in the EI mass spectrum of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol. The relative abundance is a qualitative prediction based on the expected stability of the ions.

m/z	Proposed Ion Structure/Formula	Fragmentation Pathway	Predicted Abundance
250	[C₁₃H₁₄OS₂]•+	Molecular Ion	Medium
232	[C₁₃H₁₂S₂]•+	[M - H₂O]•+	High
221	[C₁₁H₉OS₂]⁺	[M - C₂H₅]⁺	Medium
173	[C₇H₉OS₂]⁺	[M - C₆H₅]⁺ (α-Cleavage)	High
109	[C₇H₇O]⁺	[M - C₅H₅S₂]⁺ (α-Cleavage)	Medium-High
91	[C₇H₇]⁺	Tropylium Ion (Rearrangement)	Medium
77	[C₆H₅]⁺	Phenyl Cation	Medium

Experimental Protocol: GC-MS Analysis

To validate these predictions, the following is a standard protocol for acquiring the EI mass spectrum.

• Sample Preparation: Dissolve approximately 1 mg of the title compound in 1 mL of a high-purity volatile solvent (e.g., Dichloromethane or Ethyl Acetate).

• Instrumentation: Utilize a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) equipped with an Electron Ionization source.

• GC Conditions:

  • Column: HP-5MS or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection: 1 µL, splitless mode.

  • Inlet Temperature: 250°C.

  • Oven Program: Hold at 100°C for 2 minutes, then ramp at 15°C/min to 300°C and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).[1]

  • Electron Energy: 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-500.

• Data Analysis: Identify the chromatographic peak corresponding to the analyte. Extract the mass spectrum and compare the observed m/z values and relative intensities with the predicted fragmentation pattern outlined in this guide.

Conclusion

The EI-MS fragmentation of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol is predicted to be a rich process characterized by several key pathways. The spectrum is expected to be dominated by ions resulting from the loss of water (m/z 232) and α-cleavage leading to a stabilized thienyl oxonium ion (m/z 173). Other significant fragments arising from side-chain cleavage and the formation of classic aromatic ions like the tropylium cation will provide confirmatory structural evidence. This in-depth guide serves as a robust framework for the interpretation of experimental data, facilitating the unambiguous identification of this complex heterocyclic molecule.

References

• Karminski-Zamola, G., Dogan, J., Boykin, D. W., & Bajić, M. (1995). Mass spectral fragmentation patterns of some new benzo[b]thiophene- and thieno[2,3-b]thiophene-2,5-dicarbonyldichlorides and -dicarbonyldianilides and anilidoquinolones. Rapid Communications in Mass Spectrometry, 9(4), 282-288. [Link]

• Abdel-Megeid, F. M. E., & El-Kasaby, M. A. (1974). STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. Organic Mass Spectrometry, 9(1), 1-6. [Link]

• Chemistry Stack Exchange. (2019). How Does Benzyl Alcohol Produce a Peak at m/z = 79? [Link]

• Syage, J. A., & Steadman, J. (1992). Benzyl alcohol–water and benzyl alcohol–ammonia clusters: Ion fragmentation and chemistry. The Journal of Chemical Physics, 97(11), 8147-8161. [Link]

• Potapov, V. A., et al. (2001). Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]dec-3-en-2-yliden)amines. Arkivoc, 2001(10), 86-94. [Link]

• Chan, S., et al. (2022). Fragmentation pathways of deprotonated ortho-hydroxybenzyl alcohol. Journal of Mass Spectrometry, 57(9), e4865. [Link]

• Hunt, I. Ch13 - Mass Spectroscopy. University of Calgary. [Link]

• Vidya-mitra. (2016, January 27). α-, β-, allylic, benzylic cleavage and McLafferty rearrangement (CHE) [Video]. YouTube. [Link]

• Mancel, V. M., et al. (2024). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Journal of Physical and Chemical Reference Data, 53(1), 013103. [Link]

• University of Arizona. Mass Spectrometry: Fragmentation. [Link]

• Bowie, J. H., et al. (1967). Studies in mass spectrometry. Part XIV. Mass spectra of aromatic thioethers. The effect of structural variations on the relative abundance of skeletal rearrangement ions. Journal of the Chemical Society B: Physical Organic, 76-80. [Link]

• Zadorojchnyi, V., et al. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. International Journal of Mass Spectrometry, 453, 116345. [Link]

• Scafuri, B. (2016). Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. [Link]

• Vaz, B. G., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Advances, 6(18), 15151-15181. [Link]

• Chen, Y., et al. (2017). Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats. Antioxidants & Redox Signaling, 26(6), 283-300. [Link]

• PubChem. Phenyl(2-thienyl)methanol. [Link]

• Pharmaceutical Concepts. (2021, November 7). Mass Fragmentation of Phenylmethanol #phenylmethanol #fragmentation #MassSpectrometry [Video]. YouTube. [Link]

• All about chemistry. (2025, August 19). Mass Spectrometry of Aliphatic Ethers [Video]. YouTube. [Link]

• Al-Qahtani, A. A., & Al-Amri, J. F. (2024). Fatal Intoxication of 1-(Thiophen-2-Yl)-2-Methylaminopropane (2-MPA): A Case Report. Journal of Analytical Toxicology. [Link]

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Thermodynamic stability of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

An In-depth Technical Guide to the Thermodynamic Stability of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life. This guide provides a comprehensive framework for evaluating the thermodynamic stability of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, a novel thiophene derivative. In the absence of pre-existing public data for this specific molecule, this document serves as a first-principles guide, outlining a synergistic approach that combines predictive computational modeling with rigorous experimental stress testing. We will delve into the theoretical underpinnings of molecular stability, provide detailed, field-proven protocols for thermal and forced degradation analysis, and discuss the rationale behind these experimental choices to ensure a self-validating and robust stability assessment.

Introduction: The Criticality of Stability in Drug Discovery

In pharmaceutical sciences, the intrinsic stability of a drug molecule is a critical quality attribute. It dictates formulation strategies, packaging requirements, storage conditions, and ultimately, the therapeutic window and safety profile of the final drug product.[1] An unstable compound can degrade over time, leading to a loss of potency and the formation of potentially toxic impurities. Thiophene moieties are prevalent scaffolds in medicinal chemistry, valued for their unique electronic properties and ability to modulate biological activity.[2] However, the heteroaromatic nature of the thiophene ring and the presence of functional groups can introduce specific stability liabilities.

This guide focuses on (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, a molecule featuring a substituted thiophene core. The presence of a secondary alcohol, a sulfide linkage, and the thiophene ring itself presents several potential degradation pathways. Understanding the thermodynamic landscape of this molecule is therefore paramount for its development. This document outlines a comprehensive strategy to proactively investigate these potential liabilities.

Theoretical Framework: Predicting Stability Liabilities

Thermodynamic stability refers to the relative energy state of a molecule compared to its potential degradation products. A molecule is thermodynamically unstable if a pathway exists for it to rearrange into a lower energy state. For (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, several structural features warrant close examination:

• Secondary Alcohol: The benzylic alcohol is susceptible to oxidation, which could yield the corresponding ketone, (4-(ethylthio)thiophen-2-yl)(phenyl)methanone.[3] Under acidic conditions, this group could also be protonated, forming a carbocation and potentially initiating polymerization.[4][5]

• Thioether Linkage: The ethylthio group contains a sulfur atom that can be readily oxidized to a sulfoxide and subsequently to a sulfone, especially in the presence of oxidative agents.

• Thiophene Ring: While aromatic, the thiophene ring is electron-rich and can be susceptible to electrophilic attack and oxidation. The sulfur heteroatom can be oxidized to a thiophene-S-oxide, a reactive intermediate.[3] The nature of substituents significantly influences the thiophene ring's reactivity.[6]

A proactive assessment of these potential degradation routes is essential for designing a robust stability testing program.

Part 1: In Silico Assessment of Thermodynamic Stability

Before embarking on extensive laboratory work, computational chemistry offers a powerful, predictive tool to understand the intrinsic stability of a molecule.[7] Density Functional Theory (DFT) calculations can provide reliable insights into the molecule's electronic structure and preferred conformations, helping to identify the most stable forms.[2][8]

Rationale for Computational Approach

A computational-first approach allows for a cost-effective initial screening of the molecule's properties. By calculating the relative energies of the parent molecule and its potential degradation products (e.g., the oxidized ketone, sulfoxide), we can predict which degradation pathways are thermodynamically favorable.

Proposed Protocol: Density Functional Theory (DFT) Analysis

This protocol outlines a standard workflow for evaluating the thermodynamic stability of a small organic molecule using DFT.

• Structure Optimization:

  • The initial 3D structure of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol is built using molecular modeling software.

  • A geometry optimization is performed to find the lowest energy conformation. A common and effective method is using the B3LYP functional with a 6-311+G(d,p) basis set.[7][8] This level of theory provides a good balance between accuracy and computational cost for organic molecules.

• Frequency Calculation:

  • Following optimization, a vibrational frequency calculation is performed at the same level of theory.

  • Causality: This crucial step serves two purposes: it confirms that the optimized structure is a true energy minimum (indicated by the absence of imaginary frequencies) and it calculates the zero-point vibrational energy (ZPVE) and other thermal corrections necessary for accurate energy comparisons.[7]

• Single-Point Energy Calculation:

  • To achieve higher accuracy, a single-point energy calculation can be performed on the optimized geometry using a larger basis set or a more advanced level of theory.

• Stability Analysis:

  • The total energies, corrected for ZPVE, of the parent molecule and its hypothesized degradation products are compared. The species with the lowest energy is the most thermodynamically stable.[7]

Visualization: Computational Workflow

Caption: A typical workflow for calculating the relative stability of a molecule and its potential degradants.

Data Presentation: Computational Parameters

Parameter	Recommended Specification	Purpose
Software	Gaussian, ORCA, etc.	To perform quantum chemical calculations.
Method	Density Functional Theory (DFT)	Balances accuracy and computational cost.
Functional	B3LYP	A widely used and well-validated functional.
Basis Set	6-311+G(d,p)	Provides a robust description of the electronic structure.
Output Data	Optimized Geometry, Vibrational Frequencies, Zero-Point Energy, Gibbs Free Energy	To confirm stability and compare relative energies.

Part 2: Experimental Verification of Stability

While computational methods are predictive, experimental testing is required to confirm the thermodynamic stability under real-world conditions and to satisfy regulatory requirements.[1] A comprehensive experimental plan involves thermal analysis and forced degradation studies.

Thermal Analysis

Thermal analysis techniques provide quantitative data on the molecule's behavior at elevated temperatures, which is crucial for determining handling and storage conditions.[9]

• Objective: To determine the temperature at which the compound begins to decompose.

• Methodology:

  • Place a small, accurately weighed sample (e.g., 5-10 mg) into a TGA pan.

  • Heat the sample under an inert nitrogen atmosphere at a constant rate (e.g., 10 °C/min) from ambient temperature to a high temperature (e.g., 600 °C).[9]

  • Record the mass of the sample as a function of temperature.

• Data Analysis: The decomposition temperature (Td) is often reported as the temperature at which 5% weight loss occurs.[9]

• Objective: To determine the melting point (Tm) and glass transition temperature (Tg), which provide insights into the material's physical stability and purity.

• Methodology:

  • Seal a small sample (e.g., 2-5 mg) in an aluminum pan.

  • Perform a heat-cool-heat cycle at a controlled rate (e.g., 10 °C/min).[9] The first heating scan erases the sample's thermal history.

  • Measure the heat flow to the sample relative to an empty reference pan.

• Data Analysis: The melting point is identified as the peak of the endothermic event, while the glass transition appears as a step change in the heat flow baseline.[9]

Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of stability testing, designed to accelerate the degradation process to identify likely degradation products and establish degradation pathways.[1][10] These studies are essential for developing and validating stability-indicating analytical methods.[11] The goal is typically to achieve 5-20% degradation of the active ingredient.[11]

Caption: A comprehensive workflow for the experimental evaluation of API stability.

For each condition, a solution of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol (e.g., 1 mg/mL) is prepared and exposed to the stressor. Samples are taken at various time points (e.g., 0, 2, 4, 8, 24 hours) and analyzed.

• Acid/Base Hydrolysis:

  • Conditions: Treat the sample with 0.1 M HCl and 0.1 M NaOH, respectively, at an elevated temperature (e.g., 60°C).

  • Rationale: This tests for susceptibility to degradation in different pH environments. For thiophenemethanols, acid-catalyzed polymerization is a known degradation pathway.[4] Samples should be neutralized before analysis.

• Oxidative Degradation:

  • Conditions: Treat the sample with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

  • Rationale: This assesses the molecule's vulnerability to oxidation.[11] The primary sites of concern are the secondary alcohol and the two sulfur atoms.[3]

• Thermal Degradation:

  • Conditions: Expose a solid sample and a solution sample to dry heat (e.g., 70°C).

  • Rationale: This evaluates the impact of elevated temperatures on chemical stability, simulating long-term storage in hot climates.[12]

• Photostability:

  • Conditions: Expose solid and solution samples to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. A control sample should be protected from light.

  • Rationale: This is crucial for determining if the drug substance is light-sensitive, which would necessitate protective packaging.

• Humidity:

  • Conditions: Expose the solid sample to elevated humidity (e.g., 75% RH) at a controlled temperature (e.g., 40°C).

  • Rationale: This tests the impact of moisture, which can facilitate hydrolytic reactions or cause physical changes in the solid form.[12]

Data Presentation: Forced Degradation Study Design

Stress Condition	Reagent/Parameter	Temperature	Time Points (hours)	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl	60 °C	0, 2, 4, 8, 24	Acid-catalyzed polymerization/dehydration
Base Hydrolysis	0.1 M NaOH	60 °C	0, 2, 4, 8, 24	Deprotonation, potential rearrangement
Oxidation	3% H₂O₂	Room Temp	0, 1, 2, 4, 8	Oxidation of alcohol, thioether, and/or thiophene sulfur
Thermal (Dry Heat)	N/A	70 °C	0, 24, 48, 72	Thermally-induced bond cleavage
Photolytic	ICH Q1B light source	Ambient	Per ICH Q1B	Photochemical degradation
Humidity	75% Relative Humidity	40 °C	0, 24, 48, 72	Hydrolysis, physical form changes

Conclusion: A Synergistic Approach to Stability

The thermodynamic stability of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, while not previously characterized, can be thoroughly investigated through a logical, multi-faceted strategy. This guide proposes a robust framework that begins with predictive in silico modeling to identify theoretical vulnerabilities and guide experimental design. This is followed by rigorous experimental verification using thermal analysis and forced degradation studies. This synergistic approach not only identifies potential degradation pathways and products but also provides the foundational knowledge required for the development of stable formulations and robust, stability-indicating analytical methods. By following these protocols, researchers can build a comprehensive stability profile, ensuring the quality, safety, and efficacy of this novel pharmaceutical compound.

References

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• A Comparative Guide to the Computational Stability of Thiophene Chlorin
• Forced Degradation Studies for Stability - Nelson Labs.
• Force Degradation for Pharmaceuticals: A Review - IJSDR.
• Forced Degradation Study as per ICH Guidelines: Wh
• Forced degradation studies: A critical lens into pharmaceutical stability.
• A Technical Guide to the Thermal Stability of Anthra[2,3-b]thiophene-Based Compounds - Benchchem.
• Synthesis and Electrochemical and Computational Analysis of Two New Families of Thiophene-Carbonyl Molecules | The Journal of Physical Chemistry C - ACS Public
• Stability of 2-Thiophenemethanol under acidic and basic conditions - Benchchem.
• Preventing unwanted oxidation of 3-Thiophenemethanol - Benchchem.
• Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole deriv
• THERMAL ANALYSIS OF A NEW THIOPHENE DERIV
• Thiophene Stability in Photodynamic Therapy: A Mathem
• Unveiling the Enzymatic Degradation Process of Biobased Thiophene Polyesters - PMC.
• Radiolytic degradation of thiophene: Performance, pathway and toxicity evalu
• Unraveling the Fleeting Intermediates of 2-Thiophenemethanol Reactions: A Compar
• Synthesis, Characterization of thiophene derivatives and its biological applic

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• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. nelsonlabs.com [nelsonlabs.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]

Protocols & Analytical Methods

Use of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol as a pharmaceutical intermediate

Application Note: Divergent Synthesis Strategies Utilizing (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol in Pharmaceutical Development

Executive Summary

(4-(Ethylthio)thiophen-2-yl)(phenyl)methanol (CAS: 1443329-02-9) is a highly versatile, commercially available pharmaceutical intermediate[1]. Featuring a uniquely functionalized thiophene core, this compound serves as a critical building block for the synthesis of complex active pharmaceutical ingredients (APIs), particularly in the development of sodium-glucose cotransporter 2 (SGLT2) inhibitors[2] and novel heteroaromatic libraries. This application note details the structural rationale, mechanistic pathways, and validated experimental protocols for utilizing this intermediate in drug discovery and development workflows.

Structural Rationale & Mechanistic Causality

The precise molecular architecture of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol provides medicinal chemists with three distinct, orthogonal reactive handles. Understanding the causality behind these structural choices is key to leveraging the molecule effectively:

• The Thiophene Core: Acts as a bioisostere for phenyl rings, offering improved metabolic stability and altered lipophilicity. The electron-rich nature of the thiophene ring stabilizes adjacent carbocations during benzylic functionalization.

• The Benzylic Alcohol (-OH): Serves as a prime site for deoxygenative reduction or nucleophilic substitution. Under Lewis acidic conditions, the hydroxyl group is activated and departs, leaving a highly resonance-stabilized diarylmethyl cation. This is the foundational step for synthesizing the diarylmethane bridges found in C-aryl glucoside SGLT2 inhibitors[2].

• The Ethylthio Group (-SEt): Positioned strategically at the C4 position, this moiety serves a dual purpose. It can be oxidized to a sulfoxide or sulfone to tune the API's hydrogen-bonding network, but its most powerful application lies in transition-metal catalysis. The thioether acts as an excellent pseudohalide in the Pd-catalyzed, Cu-mediated Liebeskind-Srogl cross-coupling reaction, enabling late-stage C-C bond formation without the need for pre-halogenated precursors[3].

Synthetic Workflows & Mechanistic Pathways

Pathway A: Deoxygenative Reduction to Diarylmethanes The synthesis of SGLT2 inhibitors requires the construction of a robust diarylmethane scaffold[2]. The benzylic alcohol is subjected to a mild hydride source (Triethylsilane, Et3​SiH ) in the presence of a Lewis acid (Boron trifluoride diethyl etherate, BF3​⋅OEt2​ ). Causality: Et3​SiH is chosen over stronger reducing agents (like LiAlH4​ or Pd/C with H2​ ) to prevent the unwanted reduction of the thiophene ring or cleavage of the thioether. BF3​⋅OEt2​ provides the exact Lewis acidity required to abstract the hydroxyl group without degrading the sulfur-containing functional groups.

Pathway B: Liebeskind-Srogl Cross-Coupling To expand the chemical space at the C4 position, the ethylthio group undergoes Liebeskind-Srogl coupling with boronic acids[3]. Causality: Copper(I) thiophene-2-carboxylate (CuTC) is used stoichiometrically to coordinate with the sulfur atom, polarizing the C-S bond and facilitating oxidative addition by the Palladium(0) catalyst. This allows for the introduction of diverse aryl or heteroaryl groups under neutral conditions[3].

Divergent synthetic pathways utilizing the intermediate for pharmaceutical library generation.

Quantitative Data Presentation

The following table summarizes the physicochemical properties of the intermediate and the optimized reaction parameters for its primary transformations to ensure high-fidelity scale-up.

Parameter / Property	Value / Condition	Causality / Relevance
Molecular Weight	250.38 g/mol [1]	Optimal fragment size for convergent API synthesis.
Formula	C13​H14​OS2​ [1]	High heteroatom count; requires careful catalyst selection.
Reduction Yield ( Et3​SiH )	>85% (Optimized)	High chemoselectivity avoids thiophene ring degradation.
Lewis Acid Equivalents	1.2 - 1.5 eq BF3​⋅OEt2​	Ensures complete conversion without polymerizing the thiophene.
Coupling Catalyst	Pd2​(dba)3​ (5 mol%)[3]	Provides active Pd(0) species for C-S bond oxidative addition.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Chemoselective Deoxygenative Reduction Objective: Convert (4-(ethylthio)thiophen-2-yl)(phenyl)methanol to 2-benzyl-4-(ethylthio)thiophene.

• Preparation: In an oven-dried, argon-purged 50 mL round-bottom flask, dissolve 1.0 mmol of the intermediate[4] in 10 mL of anhydrous Dichloromethane (DCM).

• Cooling: Submerge the flask in a dry ice/acetone bath to reach -78 °C. Causality: Cryogenic conditions prevent intermolecular Friedel-Crafts alkylation (dimerization) of the highly reactive carbocation intermediate.

• Reagent Addition: Add 3.0 mmol of Triethylsilane ( Et3​SiH ) via syringe. Stir for 5 minutes.

• Activation: Dropwise, add 1.2 mmol of Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ). The solution may exhibit a transient color change indicating carbocation formation.

• In-Process Control (IPC): After 1 hour at -78 °C, gradually warm to 0 °C. Quench a 50 µL aliquot in saturated NaHCO3​ , extract with Ethyl Acetate, and analyze via TLC (Hexanes:EtOAc 9:1). The disappearance of the polar alcohol spot validates complete conversion.

• Quenching & Workup: Quench the bulk reaction with 10 mL of saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (100% Hexanes to 2% EtOAc in Hexanes) to yield the pure diarylmethane.

Mechanistic sequence of the chemoselective deoxygenative reduction.

Protocol 2: Liebeskind-Srogl Cross-Coupling of the Thioether Objective: Substitute the ethylthio group with an aryl boronic acid[3]. (Note: The benzylic alcohol must be protected, e.g., as a TBS ether, prior to this step to prevent oxidation or interference).

• Setup: In a glovebox or under strict argon atmosphere, charge a Schlenk tube with the protected thiophene intermediate (1.0 mmol), Arylboronic acid (1.5 mmol), Copper(I) thiophene-2-carboxylate (CuTC, 1.5 mmol), and Pd2​(dba)3​ (0.05 mmol).

• Solvent Addition: Add 10 mL of anhydrous, degassed 1,4-Dioxane.

• Reaction: Seal the tube and heat to 85 °C for 12-16 hours. Causality: CuTC is essential as it coordinates to the sulfur atom, weakening the C-S bond and enabling the Pd-catalyst to insert into the typically inert thioether bond[3].

• Validation: Monitor via LC-MS. The mass shift corresponding to the loss of the ethylthio group (-61 Da) and the addition of the aryl group confirms the cross-coupling.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and filter through a pad of Celite to remove copper and palladium salts. Concentrate and purify via silica gel chromatography.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 121226361, (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol". PubChem. URL:[4]

• ChemScene. "1443329-02-9 | (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol". ChemScene. URL:[1]

• Google Patents. "US8921412B2 - C-aryl ansa SGLT2 inhibitors". Google Patents. URL:[2]

• American Chemical Society. "A Platform for the Liebeskind–Srogl Coupling of Heteroaromatic Thioethers for Medicinal-Chemistry-Relevant Transformations". Organic Letters. URL:[3]

Sources

• 1. chemscene.com [chemscene.com]
• 2. US8921412B2 - C-aryl ansa SGLT2 inhibitors - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (4-Ethylsulfanylthiophen-2-yl)-phenylmethanol | C13H14OS2 | CID 121226361 - PubChem [pubchem.ncbi.nlm.nih.gov]

Grignard reaction protocol for synthesizing (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

Introduction & Retrosynthetic Rationale

Thiophene-containing secondary alcohols, such as (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, are privileged structural motifs in medicinal chemistry, frequently serving as core scaffolds for antimicrobial, anticancer, and CNS-active agents [1]. The synthesis of this specific target (PubChem CID: 121226361) [3] requires a highly controlled carbon-carbon bond-forming step.

When designing the synthetic route, two primary retrosynthetic disconnections are possible:

• Route A: Nucleophilic addition of phenylmagnesium bromide to 4-(ethylthio)thiophene-2-carboxaldehyde.

• Route B: Nucleophilic addition of (4-(ethylthio)thiophen-2-yl)magnesium bromide to benzaldehyde.

Expertise & Experience Insight: Route A is vastly superior for both laboratory scale and process development. Phenylmagnesium bromide is a stable, commercially available, and highly reliable Grignard reagent. Conversely, forming a Grignard reagent from a 2-halo-4-(ethylthio)thiophene (Route B) is notoriously finicky, often requiring activated magnesium (Rieke magnesium) or specialized halogen-magnesium exchange protocols (e.g., Knochel’s turbo Grignard, iPrMgCl⋅LiCl ) due to the electron-rich nature of the thiophene ring. Therefore, this protocol exclusively details the robust Route A methodology [2].

Mechanistic Principles & Causality

The Grignard addition is a classic nucleophilic acyl addition. The reaction is initiated by the coordination of the magnesium ion ( Mg2+ ), acting as a Lewis acid, to the carbonyl oxygen of the thiophene-2-carboxaldehyde. This coordination polarizes the carbon-oxygen double bond, increasing the electrophilicity of the carbonyl carbon.

The electron-donating nature of the ethylthio group at the 4-position of the thiophene ring slightly deactivates the aldehyde via resonance and inductive effects. Consequently, a slight excess of the Grignard reagent (1.2 equivalents) is strictly required to drive the reaction to completion. The subsequent migration of the phenyl carbanion forms a tetrahedral magnesium alkoxide intermediate, which is trapped until the reaction is quenched with a mild proton source (saturated aqueous NH4​Cl ).

Mechanistic pathway of the Grignard addition forming the secondary alcohol.

Experimental Workflow & Protocol

Materials and Reagents

• Substrate: 4-(ethylthio)thiophene-2-carboxaldehyde (1.0 eq, limiting reagent)

• Nucleophile: Phenylmagnesium bromide ( PhMgBr ), 1.0 M to 3.0 M solution in anhydrous THF or Diethyl Ether (1.2 eq)

• Solvent: Anhydrous Tetrahydrofuran (THF), inhibitor-free, <50 ppm H2​O

• Quenching Agent: Saturated aqueous Ammonium Chloride ( NH4​Cl )

• Extraction/Drying: Ethyl Acetate (EtOAc), Brine, Anhydrous Sodium Sulfate ( Na2​SO4​ )

Step-by-Step Methodology

Step 1: Apparatus Preparation (Self-Validating Step) Causality: Grignard reagents are highly sensitive to moisture and oxygen, which rapidly destroy the reagent to form benzene and magnesium hydroxide salts.

• Assemble a multi-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon/nitrogen inlet.

• Flame-dry the apparatus under vacuum, then backfill with inert gas (Argon preferred). Repeat this cycle three times.

Step 2: Substrate Solubilization

• Dissolve 4-(ethylthio)thiophene-2-carboxaldehyde (e.g., 10.0 mmol ) in anhydrous THF ( 25 mL ) under an inert atmosphere.

• Cool the reaction vessel to 0∘C using an ice-water bath. Allow 10 minutes for thermal equilibration.

Step 3: Grignard Addition Causality: The addition is highly exothermic. Performing this at 0∘C prevents localized boiling of the solvent and suppresses side reactions, such as enolization or reduction.

• Using a dry, inert-gas-purged syringe, slowly add PhMgBr ( 12.0 mmol , 1.2 eq) dropwise over 15–20 minutes.

• Observe the reaction mixture; a transient color change (often yellow to deep orange/brown) indicates the formation of the coordinated intermediate.

Step 4: Reaction Progression & IPC

• Remove the ice bath and allow the reaction to warm to room temperature ( 20−25∘C ).

• Stir for 1.5 to 2 hours.

• In-Process Control (IPC): Monitor via TLC (Hexanes:EtOAc, 4:1). The starting material spot (UV active, higher Rf​ ) should disappear, replaced by a more polar product spot (lower Rf​ , stains with phosphomolybdic acid or KMnO4​ ).

Step 5: Quenching and Workup Causality: Saturated NH4​Cl (pH ~5.5) is used instead of strong acids (like HCl ) to prevent the acid-catalyzed dehydration of the newly formed secondary alcohol into a highly conjugated, unwanted alkene byproduct.

• Re-cool the flask to 0∘C .

• Slowly add saturated aqueous NH4​Cl ( 15 mL ) dropwise to quench the unreacted Grignard reagent and protonate the alkoxide.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with EtOAc ( 3×20 mL ).

• Wash the combined organic layers with brine ( 20 mL ), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 6: Purification

• Purify the crude viscous oil via silica gel flash column chromatography using a gradient elution (Hexanes to 15% EtOAc in Hexanes).

• Isolate the target compound, (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, as a pale yellow oil or solid.

Workflow for the Grignard synthesis of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol.

Data Presentation: Reaction Optimization

To ensure maximum throughput and minimal byproduct formation, the reaction parameters were mapped. The table below summarizes the quantitative data driving the protocol choices.

Entry	Equivalents of PhMgBr	Temperature Profile	Solvent	Isolated Yield (%)	Mechanistic Observation / Causality
1	1.0 eq	0∘C to RT	THF	65%	Incomplete conversion due to trace moisture / slight substrate deactivation.
2	1.2 eq	0∘C to RT	THF	88%	Optimal conditions; complete conversion, minimal side reactions.
3	1.5 eq	0∘C to RT	THF	85%	Increased formation of biphenyl byproduct (homocoupling of Grignard).
4	1.2 eq	RT (No cooling)	THF	72%	Exothermic spike led to localized degradation and impurity formation.
5	1.2 eq	0∘C to RT	Diethyl Ether	81%	Slower reaction rate; THF provides better solvation of the Mg complex.

References

• Preparation of 2-Thiophenemethanol Derivatives for Medicinal Chemistry: Application Notes and Protocols. Benchchem.
• Chalcogenopyrylium Compounds as Modulators of the ATP-Binding Cassette Transporters P-Glycoprotein (P-gp/ABCB1) and Multidrug Resistance Protein 1 (MRP1/ABCC1). Journal of Medicinal Chemistry - ACS Publications.
• (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol. PubChem - NIH.

Technical Notes & Optimization

Technical Support Center: Crystallization Optimization for (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

Welcome to the Technical Support Center for process chemists and drug development professionals. This guide provides advanced troubleshooting, self-validating methodologies, and thermodynamic strategies for optimizing the crystallization of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol .

Due to the molecule's lipophilic ethylthio chain, bulky thiophene-phenyl framework, and secondary alcohol moiety, it exhibits a high propensity for Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—during cooling or anti-solvent addition. This guide focuses on controlling the Metastable Zone Width (MSZW) to bypass LLPS and isolate high-purity crystalline active pharmaceutical ingredients (APIs).

Part 1: Troubleshooting Liquid-Liquid Phase Separation (LLPS)

FAQ 1: Why does my compound form a dense oil instead of crystals upon cooling?

(4-(ethylthio)thiophen-2-yl)(phenyl)methanol is a highly lipophilic molecule with a relatively low melting point profile. When supersaturation is generated too rapidly (e.g., via a deep thermal quench or aggressive anti-solvent addition), the system's chemical potential forces it across the binodal curve before it can overcome the high activation energy required for primary nucleation 1.

This results in spinodal decomposition , where the single liquid phase demixes into a solute-rich dispersed phase (the "oil") and a solute-lean continuous phase. While both phases share the same supersaturation and Gibbs free energy 1, the oil droplets eventually coalesce into a thick gel. Crystallization can occur within these droplets, but it usually results in severe agglomeration, suboptimal impurity rejection, and poor downstream filterability 2.

FAQ 2: How can we thermodynamically bypass LLPS?

To prevent oiling out, you must consume the supersaturation before the system reaches the LLPS boundary. This is achieved by seeding the solution at a low supersaturation within the Metastable Zone Width (MSZW). Seeding provides a pre-existing crystal lattice, bypassing the energy barrier of primary nucleation and allowing the solute to deplete via controlled crystal growth rather than phase demixing 3.

Thermodynamic pathways comparing LLPS (oiling out) versus controlled seeded nucleation.

Part 2: Solvent Selection & MSZW Optimization

FAQ 3: How does solvent composition affect the MSZW for this thiophene derivative?

The choice of anti-solvent dictates the dissolution enthalpy and the critical Gibbs free energy required for nucleation. Highly polar anti-solvents (like water) force a rapid, harsh phase separation for lipophilic molecules, narrowing the effective MSZW and almost guaranteeing LLPS. Conversely, moderate-polarity anti-solvents (like heptane) widen the MSZW, requiring higher supersaturation for nucleation but allowing a safer operating window to introduce seeds before oiling out occurs 4. Furthermore, higher stirring rates enhance mass transfer and molecular collisions, which can prematurely narrow the MSZW 5.

Quantitative Solvent Screening Data

The table below summarizes the effect of solvent systems and cooling rates on the crystallization profile of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol.

Solvent / Anti-Solvent System (v/v)	Cooling Rate (°C/min)	Measured MSZW (°C)	LLPS Observed?	API Yield (%)	Dominant Crystal Habit
Ethanol / Water (1:1)	0.5	12.4	Yes (at 35°C)	68.2	Agglomerates / Gel
Ethanol / Water (1:1)	0.1	8.1	Yes (at 28°C)	71.5	Agglomerates
EtOAc / Heptane (1:2)	0.5	18.6	No	84.3	Prismatic
EtOAc / Heptane (1:4)	0.2	14.2	No	91.0	Prismatic (High Purity)
THF / Toluene (1:3)	0.2	22.1	No	76.4	Fine Needles

Causality Note: The EtOAc/Heptane (1:4) system provides the optimal thermodynamic balance. Ethyl acetate fully solubilizes the thiophene and phenyl rings, while heptane slowly reduces solubility without inducing the severe hydrophobic shock caused by water.

Part 3: Step-by-Step Methodologies

Protocol 1: Polythermal MSZW Determination (Self-Validating)

To design a robust crystallization process, you must accurately map the MSZW. This protocol utilizes Focused Beam Reflectance Measurement (FBRM) and Particle Vision and Measurement (PVM) to distinguish between nucleation and LLPS.

Step-by-step polythermal workflow for determining MSZW and optimizing seeding points.

Execution Steps:

• Preparation: Suspend 10g of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol in 50 mL of EtOAc/Heptane (1:4) in a jacketed crystallizer equipped with overhead stirring (250 RPM), FBRM, and PVM probes.

• Heating & Dissolution: Heat the suspension at 1.0 °C/min until complete dissolution.

  • Self-Validation Check: The FBRM total count must drop to a stable baseline near zero. If counts persist, hold the temperature until the solute is completely dissolved. Record this as Tdissolution​ .

• Controlled Cooling: Cool the solution at a precise rate of 0.2 °C/min.

• Phase Detection: Monitor the FBRM chord length distribution (CLD) and PVM images.

  • Self-Validation Check (Crucial): If PVM shows the sudden appearance of spherical, dark droplets and FBRM shows a broad increase in large chord lengths, LLPS has occurred . If PVM shows sharp, faceted particles and FBRM shows a spike in the <50 µm range, primary nucleation has occurred . Record this temperature as Tnucleation​ .

• Calculation: Calculate the MSZW = Tdissolution​−Tnucleation​ .

Protocol 2: Seeding-Mediated Crystallization to Bypass LLPS

Once the MSZW is known, use this protocol to execute the optimized batch.

• Supersaturation Generation: Heat the API in EtOAc/Heptane (1:4) to 5°C above Tdissolution​ to erase thermal history.

• Cooling to Seeding Point: Cool the batch at 0.5 °C/min to a temperature exactly 30% into the MSZW (e.g., if MSZW is 15°C, cool to Tdissolution​−4.5°C ).

  • Self-Validation Check: The solution must remain optically clear. If turbidity is observed, the batch has oiled out prematurely; reheat to Tdissolution​ and reduce the cooling rate.

• Seed Introduction: Introduce 1-3 wt% of dry, milled API seeds (target D50: 20-30 µm).

• Seed Aging: Hold the temperature isothermally for 60 minutes.

  • Causality: This aging period allows the seeds to heal and begin consuming the supersaturation, pulling the system's concentration safely away from the binodal LLPS curve 3.

• Final Cooling: Cool to the isolation temperature (e.g., 5°C) at a slow rate of 0.1 °C/min to promote crystal growth over secondary nucleation. Filter, wash with cold heptane, and dry.

References

• Liquid-Liquid Phase Separation in Crystallization. Mettler Toledo.[Link]

• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data. MDPI.[Link]

• The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation. Semantic Scholar.[Link]

• Effect of Solvent Composition on Solubility, Thermodynamics, Metastable Zone Width (MSZW) and Crystal Habit of L-Ascorbic Acid. MDPI.[Link]

• A new interpretation of metastable zone width measured for unseeded solutions. ResearchGate.[Link]

Sources

• 1. mt.com [mt.com]
• 2. A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data | MDPI [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Preventing oxidation of the ethylthio group in (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

Technical Support Center: (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

Welcome to the technical support center for (4-(ethylthio)thiophen-2-yl)(phenyl)methanol. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this molecule and need to perform synthetic transformations, particularly the oxidation of its secondary alcohol. The primary challenge with this substrate is the chemoselective oxidation of the alcohol in the presence of the sensitive and easily oxidized ethylthio group and thiophene ring. This document provides in-depth troubleshooting advice, detailed protocols, and the chemical reasoning behind our recommendations.

Section 1: Understanding the Oxidation Challenge

This section addresses the fundamental reasons why the ethylthio group is susceptible to oxidation and what byproducts to expect.

Q1: I attempted to oxidize the alcohol in my compound to a ketone, but my mass spec shows peaks at [M+16] and [M+32]. What happened?

You have inadvertently oxidized the sulfur atom in the ethylthio group. The sulfur in a thioether is nucleophilic and highly susceptible to oxidation by a wide range of common oxidizing agents.[1][2]

• [M+16] corresponds to the formation of the sulfoxide: (4-(ethylsulfinyl)thiophen-2-yl)(phenyl)methanone.

• [M+32] corresponds to the formation of the sulfone: (4-(ethylsulfonyl)thiophen-2-yl)(phenyl)methanone.

This occurs because the lone pairs on the sulfur atom are readily attacked by electrophilic oxidants. The oxidation is often stepwise, first to the sulfoxide and then, with a stronger oxidant or harsher conditions, to the sulfone.[3]

Q2: Besides the ethylthio group, is the thiophene ring itself at risk during oxidation?

Yes, under specific and typically harsh conditions, the thiophene ring can also be oxidized. While more stable than the thioether, strong oxidants like peroxyacids or certain metal catalysts can lead to the formation of unstable thiophene-S-oxides.[4][5][6] These intermediates can then undergo further reactions, leading to complex product mixtures or ring-opening, which is why selecting a mild and highly selective oxidant is critical.[7]

Visualizing the Problem: Potential Oxidation Pathways

The following diagram illustrates the desired reaction pathway versus the common undesired side reactions.

Caption: Desired vs. Undesired Oxidation Pathways.

Section 2: Proactive Strategies for Selective Alcohol Oxidation

To avoid the issues described above, a carefully chosen oxidation protocol is paramount. We recommend two primary methods known for their mildness and high chemoselectivity.

Q3: Which oxidation methods are recommended for converting the alcohol to a ketone without affecting the thioether?

The goal is to use a reagent system that is powerful enough to oxidize the secondary alcohol but operates under conditions that leave the electron-rich sulfur atom untouched. The Swern and Dess-Martin periodinane (DMP) oxidations are industry-standard choices for this type of transformation.

Feature	Swern Oxidation	Dess-Martin Periodinane (DMP) Oxidation
Primary Reagents	Dimethyl sulfoxide (DMSO), oxalyl chloride, triethylamine (Et3N)	Dess-Martin Periodinane (a hypervalent iodine reagent)
Typical Temperature	Cryogenic (-78 °C to -60 °C) is critical	Room Temperature (0 °C to 25 °C)
Byproducts	Dimethyl sulfide (strong odor), CO, CO2, Et3N·HCl	2-Iodoxybenzoic acid (IBX) and acetic acid
Advantages	Cost-effective, high yields, wide functional group tolerance.[8][9]	Operationally simple, mild, neutral pH, rapid reactions.[10]
Disadvantages	Requires strict low-temperature control; produces toxic CO gas and a foul-smelling byproduct.[8][11]	Reagent can be shock-sensitive (though commercial solutions are generally stabilized); higher cost.[10]

Q4: Can you provide a detailed protocol for a Swern Oxidation?

Absolutely. Strict adherence to temperature is the key to success and preventing thioether oxidation.

Protocol 1: Swern Oxidation

• Preparation: In a flame-dried, three-neck flask under an inert atmosphere (N2 or Ar), add anhydrous dichloromethane (DCM, 10 mL/mmol of alcohol). Cool the flask to -78 °C using a dry ice/acetone bath.

• Activator Addition: To the cold DCM, add oxalyl chloride (1.5 eq.) dropwise via syringe. Stir for 5 minutes.

• DMSO Addition: In a separate flame-dried vial, prepare a solution of anhydrous DMSO (3.0 eq.) in anhydrous DCM (1 mL/mmol). Add this solution dropwise to the reaction flask, ensuring the internal temperature does not rise above -70 °C. Vigorous gas evolution (CO, CO2) will be observed. Stir for 15 minutes.

• Substrate Addition: Dissolve (4-(ethylthio)thiophen-2-yl)(phenyl)methanol (1.0 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture. The solution should be added slowly to maintain the -78 °C temperature. Stir for 45-60 minutes at this temperature.

• Base Quench: Add triethylamine (Et3N, 5.0 eq.) dropwise. The mixture may become thick. Continue stirring at -78 °C for 15 minutes.

• Warm-up and Workup: Remove the cooling bath and allow the reaction to warm to room temperature over 30 minutes. Quench the reaction by adding water (10 mL/mmol).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 15 mL/mmol). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude ketone.

• Purification: Purify the crude product via flash column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient).

Q5: Can you provide a detailed protocol for a Dess-Martin Periodinane (DMP) Oxidation?

This method is often preferred for its operational simplicity and milder temperature requirements.

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation

• Preparation: To a flame-dried flask under an inert atmosphere (N2 or Ar), add the starting alcohol (1.0 eq.) and anhydrous dichloromethane (DCM, 10 mL/mmol).

• Reagent Addition: Add solid Dess-Martin periodinane (1.2 to 1.5 eq.) to the solution in one portion at room temperature. For acid-sensitive substrates, a buffer like pyridine or solid NaHCO3 (4.0 eq.) can be added.

• Reaction Monitoring: Stir the reaction at room temperature. The reaction is typically complete within 1-3 hours. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, quench by pouring the mixture into a saturated aqueous solution of sodium bicarbonate (NaHCO3) containing an excess of sodium thiosulfate (Na2S2O3) (approx. 3 eq. relative to DMP). Stir vigorously for 15-20 minutes until the organic layer is clear. This step reduces unreacted DMP and the IBX byproduct.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 15 mL/mmol).

• Purification: Combine the organic layers, wash with saturated NaHCO3, then brine. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Decision Workflow: Choosing Your Oxidation Method

Caption: Workflow for Selecting an Oxidation Protocol.

Section 3: Troubleshooting Guide

Even with the best protocols, unexpected results can occur. This section helps you diagnose and solve common problems.

Q6: I used one of the recommended mild protocols, but I still see evidence of sulfoxide formation. What could have gone wrong?

This indicates a deviation from the optimal conditions. Here are the most likely causes:

• For Swern Oxidation: The most common failure is inadequate temperature control. If the temperature rises above -60 °C during the addition of DMSO or the substrate, the activated sulfonium salt can begin to react with the thioether. Solution: Ensure your cooling bath is robust and all reagent additions are done slowly and dropwise.

• For DMP Oxidation: While less common, over-oxidation can occur with extended reaction times or if an impure/degraded batch of DMP is used. Solution: Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed. Use DMP from a reputable supplier.

• Impure Solvents/Reagents: Water in the reaction solvent (especially for Swern) can interfere with the formation of the active oxidant and lead to side reactions. Solution: Always use anhydrous solvents and fresh, high-quality reagents.

Q7: How can I confirm the identity of my products and byproducts?

Spectroscopic analysis is essential for identifying the desired ketone and any sulfoxide/sulfone byproducts.

Compound Type	¹H NMR (Protons near Sulfur)	¹³C NMR (Carbons near Sulfur)	Mass Spec (m/z)	IR Spectroscopy (cm⁻¹)
Thioether (Starting Material)	-S-CH₂-: ~2.9 ppm	-S-CH₂-: ~25-35 ppm	M	N/A
Sulfoxide (M+16)	-S(O)-CH₂-: ~3.1-3.3 ppm (downfield shift)	-S(O)-CH₂-: ~45-55 ppm (downfield shift)	M+16	Strong S=O stretch: ~1030-1070
Sulfone (M+32)	-S(O)₂-CH₂-: ~3.4-3.6 ppm (further downfield)	-S(O)₂-CH₂-: ~50-60 ppm (further downfield)	M+32	Two strong S=O stretches: ~1300-1350 & ~1120-1160

References

• Thiols And Thioethers - Master Organic Chemistry. (2015). A resource detailing the oxidation pathways of thioethers to sulfoxides and sulfones. [Link]

• Dess–Martin periodinane oxidative rearrangement for preparation of α-keto thioesters. Organic & Biomolecular Chemistry. Provides insight into the use of DMP in the presence of sulfur-containing functional groups. [Link]

• Dess-Martin periodinane oxidative rearrangement for preparation of α-keto thioesters. Semantic Scholar. An accessible record of the DMP rearrangement paper. [Link]

• Proposed mechanism of the oxidation of thioethers to the corresponding sulfone and sulfoxide. ResearchGate. A visual representation of the oxidation mechanism of thioethers. [Link]

• eCarbonyls: an electrochemical thioether mediated oxidation of alcohols to aldehydes and ketones. Chemical Science (RSC Publishing). Discusses advanced, selective electrochemical oxidation methods. [Link]

• Protecting Groups for Thiols Suitable for Suzuki Conditions. Organic Letters. Discusses the challenges of using thioethers as protecting groups. [Link]

• Thiol Protecting Groups. A chapter discussing various strategies for protecting thiol and thioether functionalities. (Note: A direct public link was not available in the search results, but this topic is covered extensively in standard organic chemistry textbooks like "Greene's Protective Groups in Organic Synthesis".)

• Mechanism of oxidation of aliphatic thioethers to sulfoxides by hydroxyl radicals. Journal of the American Chemical Society. Details the fundamental chemistry of thioether oxidation. [Link]

• eCarbonyls: an electrochemical thioether mediated oxidation of alcohols to aldehydes and ketones. RSC Publishing. Another source for the electrochemical oxidation method. [Link]

• Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki−Miyaura Conditions. The Journal of Organic Chemistry. Further reading on the compatibility of thioethers in catalytic reactions. [Link]

• Appendix 6: Protecting groups - Oxford Learning Link. A general overview of protecting groups, including those for thiols. [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Organic Letters. Provides kinetic data on thioether oxidation by various reagents, including H2O2 and hypochlorite. [Link]

• Dess-Martin periodinane - Organic Syntheses Procedure. A reliable source for the preparation and use of DMP, highlighting its advantages. [Link]

• Efficient oxidation of thiophene derivatives with homogeneous and heterogeneous MTO/H2O2 systems. ScienceDirect. Discusses the oxidation of thiophene rings to sulfones. [Link]

• Thioethers (Sulfides) and Silyl Ethers - Chemistry LibreTexts. An educational resource on the properties and reactions of thioethers, including oxidation. [Link]

• Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. PMC. Details the biological oxidation of thiophene rings to reactive S-oxide intermediates. [Link]

• Oxidation of Thiophene over Modified Alumina Catalyst under Mild Conditions. ACS Publications. Research on catalytic oxidation of the thiophene moiety. [Link]

• Lecture 10 - Dess-Martin periodinane oxidation. An educational lecture on the utility of DMP for oxidizing alcohols, especially in sensitive substrates. [Link]

• Swern oxidation - Wikipedia. A comprehensive overview of the Swern oxidation, including its mechanism and byproducts. [Link]

• Thiophene S-Oxides. IntechOpen. A book chapter detailing the chemistry and formation of thiophene S-oxides. [Link]

• Swern Oxidation of Alcohols To Aldehydes and Ketones. Master Organic Chemistry. A detailed explanation of the Swern oxidation mechanism and examples. [Link]

• Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology. Discusses the metabolic oxidation of thiophene rings in pharmaceuticals. [Link]

• Elucidating the mechanism of the Ley–Griffith (TPAP) alcohol oxidation. Semantic Scholar. A research article on another mild oxidation method. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol and Other Thiophene Derivatives in Drug Discovery

A Technical Guide for Researchers

The thiophene ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs and its capacity to interact with a wide array of biological targets.[1] This guide offers a comparative analysis of the therapeutic potential of a specific, yet under-documented thiophene derivative, (4-(ethylthio)thiophen-2-yl)(phenyl)methanol , against a backdrop of well-characterized thiophene-based compounds. While direct experimental data for this particular molecule is scarce in publicly available literature, this document, authored for researchers, scientists, and drug development professionals, will leverage established structure-activity relationships (SAR) to forecast its potential efficacy as an anti-inflammatory, anticancer, and antimicrobial agent.

The Subject of Our Investigation: Deconstructing (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

To understand the potential of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, we must first dissect its key structural features, each of which is known to influence biological activity:

• Thiophene-2-methanol Core: This fundamental unit provides a stable, aromatic platform that can be readily functionalized. The hydroxyl group can participate in hydrogen bonding, a critical interaction for binding to biological targets.[2]

• Phenyl Group at the Methanol Carbon: The introduction of a phenyl ring adds a significant hydrophobic element, which can enhance binding to hydrophobic pockets within enzymes or receptors. The electronic properties of this ring can be modulated with substituents to fine-tune activity.

• Ethylthio Substituent at the 4-Position: The presence of a thioether linkage can influence the compound's lipophilicity and metabolic stability. The sulfur atom itself can also engage in specific interactions with biological targets.

This unique combination of functional groups suggests that (4-(ethylthio)thiophen-2-yl)(phenyl)methanol may possess a multifaceted pharmacological profile. In the following sections, we will compare its structural motifs to those of thiophene derivatives with established biological activities, supported by experimental data.

Comparative Analysis I: Anti-Inflammatory Potential

Chronic inflammation is a key factor in a multitude of diseases.[3] Thiophene derivatives have been successfully developed as anti-inflammatory agents, often by targeting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).[3]

Structure-Activity Relationship Insights:

The anti-inflammatory activity of thiophene derivatives is often linked to the presence of specific substituents that can interact with the active sites of pro-inflammatory enzymes. For instance, acidic moieties or groups capable of hydrogen bonding can be crucial for activity.

Comparative Data for Anti-Inflammatory Thiophene Derivatives:

Compound	Structure	Target/Assay	Activity (IC50 or % Inhibition)	Reference
Tiaprofenic Acid	2-(5-benzoyl-2-thienyl)propionic acid	COX	-	[3]
Compound 1c	Ethyl 3-amino-4-cyano-5-(dimethylamino)thiophene-2-carboxylate	Carrageenan-induced rat paw edema	Max. inhibition at 3h	[4]
2TCN	2-thiophenecarbonitrile	Albumin denaturation	60% inhibition at 200 µg/mL	[5]

Discussion and Prediction:

While (4-(ethylthio)thiophen-2-yl)(phenyl)methanol lacks the carboxylic acid group of tiaprofenic acid, a known NSAID, its hydroxyl group could still participate in key hydrogen bonding interactions within the active sites of inflammatory enzymes. The lipophilic nature of the phenyl and ethylthio groups may enhance its ability to penetrate cell membranes and reach intracellular targets. Compared to 2-thiophenecarbonitrile, which shows moderate anti-inflammatory activity through inhibition of protein denaturation, the more complex structure of our target compound might lead to more specific interactions with inflammatory targets.[5] The presence of the ethylthio group could also modulate its activity, potentially influencing its binding affinity and metabolic stability.

Experimental Protocol: In Vitro Anti-inflammatory Assay (Albumin Denaturation)

This protocol is a widely accepted method for the initial screening of anti-inflammatory activity.[6][7]

Principle:

Denaturation of proteins is a well-documented cause of inflammation. This assay measures the ability of a compound to inhibit heat-induced denaturation of egg albumin.

Procedure:

• Preparation of Solutions:

  • Prepare a 1% w/v solution of bovine serum albumin in phosphate-buffered saline (PBS, pH 6.4).

  • Dissolve test compounds and a standard drug (e.g., diclofenac sodium) in a suitable solvent (e.g., DMSO) to prepare stock solutions.

• Assay:

  • In a set of test tubes, add 2.8 mL of PBS, 0.2 mL of egg albumin, and 2.0 mL of the test compound solution at various concentrations.

  • For the control, add 2.0 mL of the solvent instead of the test compound.

  • Incubate the mixtures at 37°C for 15 minutes.

  • Induce denaturation by heating the mixtures at 70°C in a water bath for 10 minutes.

  • After cooling, measure the absorbance of the solutions at 660 nm.

• Calculation:

  • The percentage inhibition of protein denaturation is calculated as: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

Comparative Analysis II: Anticancer Activity

The development of novel anticancer agents is a critical area of research, and thiophene derivatives have shown significant promise.[2] Their mechanisms of action are diverse, including the inhibition of kinases and the induction of apoptosis.[8]

Structure-Activity Relationship Insights:

The anticancer activity of thiophenes is highly dependent on the substitution pattern. Aromatic and heteroaromatic substituents are often found in active compounds, as they can engage in π-π stacking and other interactions with biological targets.

Comparative Data for Anticancer Thiophene Derivatives:

Compound	Structure	Cancer Cell Line	Activity (IC50 in µM)	Reference
Thienopyrimidine 3b	Thienopyrimidine derivative	HepG2 (Hepatocellular Carcinoma)	3.105 ± 0.14	[8]
Thieno[3,2-b]pyrrole 4c	Thieno[3,2-b]pyrrole derivative	PC-3 (Prostate Cancer)	3.12 ± 0.15	[8]
Chalcone 5a	3-Aryl thiophene-2-aryl/heteroaryl chalcone	HCT-15 (Colon Cancer)	21 µg/mL	[9]

Discussion and Prediction:

The presence of the phenyl group in (4-(ethylthio)thiophen-2-yl)(phenyl)methanol aligns with the structural features of many active anticancer thiophenes. This aryl moiety could facilitate interactions with hydrophobic pockets in enzymes like kinases, a common target for cancer therapeutics. The hydroxyl group could also form crucial hydrogen bonds. When compared to the fused ring systems of thienopyrimidines and thieno[3,2-b]pyrroles, the more flexible structure of our target molecule might allow it to adapt to a wider range of binding sites. The ethylthio group, by modifying the electronic properties and lipophilicity of the thiophene ring, could further influence its cytotoxic potential.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[10][11][12][13][14]

Principle:

In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compounds and a vehicle control (e.g., DMSO).

  • Incubate for a further 24-72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well.

  • Shake the plate for 15 minutes to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Comparative Analysis III: Antimicrobial Efficacy

With the rise of antibiotic resistance, there is a pressing need for new antimicrobial agents. Thiophene derivatives have been explored for their activity against a range of bacteria and fungi.[15][16]

Structure-Activity Relationship Insights:

The antimicrobial activity of thiophenes can be enhanced by the presence of lipophilic groups that facilitate passage through microbial cell membranes. Furthermore, specific functional groups can interfere with essential microbial enzymes or cellular processes.

Comparative Data for Antimicrobial Thiophene Derivatives:

Compound	Structure	Microorganism	Activity (MIC in µg/mL)	Reference
Thiophene derivative 7	Iminothiophene derivative	Pseudomonas aeruginosa	More potent than gentamicin	[15]
Thiophene derivative 7b	Pyridine side chain derivative	Various bacteria	Comparable to ampicillin and gentamicin	[16]
Chalcone Derivative	Chalcone of 3-acetylthiophene	Staphylococcus aureus	-	[17]

Discussion and Prediction:

The lipophilic character imparted by the phenyl and ethylthio groups in (4-(ethylthio)thiophen-2-yl)(phenyl)methanol could be advantageous for antimicrobial activity by promoting its uptake by microorganisms. The hydroxyl group might also play a role in interacting with microbial targets. The presence of a thioether is a feature in some known antimicrobial compounds, and its influence on the electronic properties of the thiophene ring could be beneficial. While the comparators in the table possess different nitrogen-containing heterocycles, the core thiophene scaffold is a common element. The overall structure of our target compound suggests it may have the potential to disrupt microbial membranes or inhibit key enzymes, warranting further investigation.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method is a standard procedure for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[18][19][20][21][22]

Principle:

A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is determined after incubation by observing the lowest concentration at which no visible growth occurs.

Procedure:

• Preparation of Inoculum:

  • From a fresh culture, prepare a bacterial or fungal suspension in sterile broth and adjust its turbidity to a 0.5 McFarland standard.

• Serial Dilution:

  • In a 96-well plate, perform a two-fold serial dilution of the test compound in a suitable broth medium.

• Inoculation:

  • Add the standardized microbial inoculum to each well.

  • Include a positive control (broth with inoculum) and a negative control (broth only).

• Incubation:

  • Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.

Visualizing the Connections: Workflows and Pathways

To provide a clearer understanding of the experimental and biological processes discussed, the following diagrams have been generated using Graphviz.

Caption: Generalized workflow for in vitro anticancer activity screening.

Caption: Potential mechanism of anti-inflammatory action.

Conclusion and Future Directions

While direct experimental evidence for the biological activities of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol is currently lacking in the public domain, a comparative analysis based on established structure-activity relationships of related thiophene derivatives provides a strong foundation for predicting its potential. The unique combination of a thiophene-2-methanol core, a phenyl substituent, and an ethylthio group suggests that this compound is a promising candidate for further investigation as an anti-inflammatory, anticancer, and antimicrobial agent.

The lipophilicity and hydrogen-bonding capabilities conferred by its structural motifs are features commonly associated with biologically active molecules. This guide serves as a call to action for the scientific community to synthesize and evaluate this and similar derivatives. The provided experimental protocols offer a clear roadmap for such an endeavor. Future research should focus on the synthesis of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, followed by a comprehensive in vitro and in vivo evaluation of its pharmacological properties. Such studies will not only elucidate the true potential of this specific molecule but also contribute to the broader understanding of the structure-activity relationships that govern the diverse biological activities of thiophene derivatives.

References

• A Comparative Guide to the Structure-Activity Relationship of Butenyl-Substituted Thiophenes. BenchChem.
• The Diverse Biological Activities of 2-Thiophenemethanol and its Deriv
• MTT assay protocol. Abcam.
• Validation of the Anti-Cancer Activity of 2-Thiophenemethanol Derivatives: A Compar
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
• Anticancer assay (MTT). Bio-protocol.
• Application Notes and Protocols: Antimicrobial Susceptibility Testing of Novel Compounds. BenchChem.
• MTT Assay Protocol.
• Structure-Activity Relationship and Target Investigation of Thiophen-2-yl-Pyrimidines against Schistosoma species. bioRxiv.
• Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf.
• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limit
• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments.
• Structure–activity relationship (SAR)
• Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. MDPI.
• Design, synthesis, anti-inflammatory evaluation and molecular docking of novel thiophen-2-ylmethylene-based derivatives as potential TNF-α production inhibitors. Semantic Scholar.
• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. WOAH.
• Antimicrobial Susceptibility Testing.
• Design, synthesis, and structure-activity relationship of novel thiophene derivatives for beta-amyloid plaque imaging. PubMed.
• Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspir
• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram neg
• Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limit
• 2.6.
• Novel thiophene derivatives as Anti-inflammatory agents. Journal of Pharmaceutical Science and Bioscientific Research.
• Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses.
• Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)
• Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations.
• In vitro and In vivo Models for Anti-inflammation: An Evalu
• Anti-Cancer Activity of 2,4-Disubstituted Thiophene Derivatives: Dual Inhibitors of Lipoxygenase and Cyclooxygenase. PubMed.
• Antimicrobial activity of the thiophene-derived compounds.
• SYNTHESIS AND ANTI-CANCER ACTIVITY OF NOVEL 3- ARYL THIOPHENE-2-CARBALDEHYDES AND THEIR ARYL/HETEROARYL CHALCONE DERIV
• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity.
• Anti-inflammatory and antioxidant activity, toxicity prediction, computational investigation, and molecular docking studies of 2-thiophenecarbonitrile. Journal of King Saud University - Science.
• In vitro and in vivo evaluation of anti-inflammatory activities of ethanol extract from Lom-Am-Ma-Pruek remedy for pain relief. PMC - NIH.
• Evaluation of the antiproliferative activity of 2-amino thiophene derivatives against human cancer cells lines. Sci-Hub.
• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl)
• Synthesis and biological screening of some thienyl and phenyl pyrazoline derivatives as antimalarial agent. ThaiScience.
• Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors.
• Synthesis, Characterization of thiophene derivatives and its biological applic

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A Comparative Guide to the Synthesis of (4-(ethylthio)thiophen-2-yl)(phenyl)methanol

This guide provides a comparative analysis of potential synthetic pathways for (4-(ethylthio)thiophen-2-yl)(phenyl)methanol, a key intermediate in pharmaceutical research. The document is intended for researchers, scientists, and professionals in drug development, offering an in-depth look at the reproducibility and efficiency of various synthetic strategies. We will explore organometallic routes, including organolithium and Grignard reactions, and a biocatalytic approach, providing detailed protocols and discussing the underlying chemical principles.

Introduction

(4-(ethylthio)thiophen-2-yl)(phenyl)methanol and its derivatives are of significant interest in medicinal chemistry due to their potential biological activities. The synthesis of such chiral secondary alcohols often presents challenges in achieving high yields and enantioselectivity. This guide aims to provide a comprehensive overview of plausible and reproducible synthetic methodologies, enabling researchers to make informed decisions for their specific applications.

Pathway 1: Organolithium-Mediated Synthesis

Organolithium reagents are powerful nucleophiles widely used in organic synthesis for the formation of carbon-carbon bonds.[1][2] This pathway involves the generation of a substituted thiophenyllithium species followed by its reaction with benzaldehyde.

Scientific Rationale

The high reactivity of organolithium compounds allows for efficient nucleophilic addition to carbonyl groups.[1] The choice of a lithium-halogen exchange reaction to generate the organolithium intermediate is often preferred for its speed and high yield, especially with aryl bromides or iodides.[1]

Experimental Protocol

Step 1: Synthesis of 2-bromo-4-(ethylthio)thiophene

This starting material can be prepared from 2-bromothiophene via a two-step process involving bromination and subsequent nucleophilic substitution with ethanethiolate.

Step 2: Lithiation and Reaction with Benzaldehyde

• In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve 2-bromo-4-(ethylthio)thiophene (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium (n-BuLi, 1.05 eq) in hexanes dropwise, maintaining the temperature at -78 °C. The reaction is typically fast.[1]

• After stirring for 30 minutes at -78 °C, add freshly distilled benzaldehyde (1.1 eq) dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford (4-(ethylthio)thiophen-2-yl)(phenyl)methanol.

Visualization of the Workflow

Caption: Organolithium synthesis workflow.

Pathway 2: Grignard Reaction Synthesis

The Grignard reaction is a robust and well-established method for creating alcohols from carbonyl compounds.[3][4][5][6] This pathway utilizes a thiophenylmagnesium halide as the nucleophile.

Scientific Rationale

Grignard reagents, while less reactive than their organolithium counterparts, offer a good balance of reactivity and stability.[4] They are particularly useful for large-scale synthesis due to their lower cost and easier handling compared to many organolithium reagents. The formation of the Grignard reagent requires anhydrous conditions to prevent quenching by water.[3][4]

Experimental Protocol

Step 1: Preparation of 2-bromo-4-(ethylthio)thiophene

(Same as in Pathway 1)

Step 2: Grignard Reagent Formation and Reaction

• In a flame-dried flask equipped with a condenser and a dropping funnel, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium surface.

• Add a small portion of a solution of 2-bromo-4-(ethylthio)thiophene (1.0 eq) in anhydrous diethyl ether or THF via the dropping funnel.

• Initiate the reaction by gentle heating if necessary. The reaction is indicated by the disappearance of the iodine color and the formation of a cloudy solution.[6]

• Once the reaction has started, add the remaining solution of the aryl bromide dropwise at a rate that maintains a gentle reflux.[5]

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of benzaldehyde (1.1 eq) in anhydrous ether dropwise.

• After the addition, allow the mixture to warm to room temperature and stir for 2-3 hours.

• Quench the reaction by carefully pouring the mixture over a mixture of ice and a saturated aqueous solution of NH₄Cl.

• Extract the product with diethyl ether, dry the combined organic layers over anhydrous MgSO₄, and purify by column chromatography as described in Pathway 1.

Visualization of the Workflow

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• 6. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

(4-(Ethylthio)thiophen-2-yl)(phenyl)methanol proper disposal procedures

Comprehensive Safety and Disposal Guide for (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol

For researchers, scientists, and drug development professionals, the proper management of complex organosulfur chemical waste is not just a regulatory formality—it is a critical component of laboratory safety and environmental stewardship. This guide provides an authoritative, causality-driven operational plan for the safe handling, spill management, and disposal of (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol .

By understanding the mechanistic reasons behind these protocols, your laboratory can build a self-validating safety culture that ensures compliance and mitigates risk.

Hazard Assessment & Causality

(4-(Ethylthio)thiophen-2-yl)(phenyl)methanol (CAS No. 1443329-02-9) is a specialized synthetic intermediate containing a thiophene ring, an ethylthio ether linkage, and a phenylmethanol moiety[1].

The Causality of the Hazard: The presence of the organosulfur groups (the thiophene ring and the ethylthio chain) dictates strict disposal requirements. Organosulfur compounds are highly toxic to aquatic life and possess strong, malodorous degradation profiles. More importantly, upon uncontrolled combustion, the sulfur atoms ( S ) in the C13​H14​OS2​ molecule oxidize to form sulfur oxides ( SOx​ ), which are severe environmental pollutants and respiratory hazards. Therefore, this compound cannot be disposed of via standard aqueous drains or municipal solid waste. It must be treated as hazardous waste under the2 Subtitle C, requiring high-temperature incineration equipped with flue-gas desulfurization (scrubbers)[3][2].

Quantitative Data Summary

Property / Parameter	Value / Classification	Source / Rationale
Chemical Name	(4-(Ethylthio)thiophen-2-yl)(phenyl)methanol	Primary Identifier
CAS Number	1443329-02-9	1[1]
Molecular Formula	C13​H14​OS2​	Structural Composition[1]
Molecular Weight	250.38 g/mol	Stoichiometric Calculation[1]
Primary Hazards	Skin/Eye Irritant, Aquatic Toxicity	Typical for Thiophene Derivatives[4]
Target Disposal Method	High-Temperature Incineration	RCRA Organosulfur Guidelines[3][2]

Safety Operating Guide & PPE Selection

To ensure a self-validating safety protocol, Personal Protective Equipment (PPE) must be selected based on the specific chemical vulnerabilities of the compound:

• Hand Protection: Use double-layered nitrile or neoprene gloves . Causality: Organosulfur compounds and their common solvent vehicles (like dichloromethane or DMSO) can rapidly permeate standard latex. Nitrile provides superior chemical resistance against non-polar organic moieties.

• Eye Protection: Splash-proof safety goggles or a full face shield. Causality: The phenylmethanol group can cause severe ocular irritation and potential corneal damage upon direct contact.

• Engineering Controls: Handle exclusively within a certified chemical fume hood (minimum face velocity of 100 fpm). Causality: Thioethers are prone to volatilization, releasing malodorous and potentially toxic vapors that can cause respiratory tract irritation.

Step-by-Step Experimental Protocols for Disposal

Protocol A: Waste Segregation and Collection

• Assess the Waste State: Determine if the waste is a pure solid, a contaminated consumable, or a liquid solution.

• Select the Receptacle: Collect all waste in a dedicated High-Density Polyethylene (HDPE) container. Causality: HDPE is chemically inert to organosulfur compounds and prevents the leaching or degradation that can occur with standard plastics.

• Segregate: Do not mix this waste with strong oxidizing agents (e.g., peroxides, nitric acid). Causality: Strong oxidizers can violently react with the ethylthio ether linkage, rapidly oxidizing it to a sulfoxide or sulfone, potentially causing an exothermic runaway reaction[5].

• Labeling: Affix a compliant label reading: "Hazardous Waste: Organosulfur/Thiophene Derivative - Toxic/Irritant". Include the full chemical name, CAS number, and the exact date of initial accumulation.

• Storage: Place the sealed container in a secondary containment tray within a ventilated, cool (<25°C) waste accumulation area until pickup.

Protocol B: Spill Management and Decontamination

• Evacuation & Ventilation: Immediately evacuate personnel from the immediate vicinity and maximize fume hood/room exhaust ventilation.

• Containment: Surround and cover the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Causality: Reactive or organic absorbents (like sawdust) can ignite if the spill involves concentrated organic waste or inadvertently mixes with oxidizers[5].

• Collection: Sweep the absorbed mixture using a non-sparking tool to prevent static ignition. Deposit the material into a designated hazardous waste container.

• Decontamination: Wash the spill area with a suitable organic solvent (e.g., isopropanol) to dissolve residual chemical, followed by a thorough wash with soap and water. Collect all solvent washings as hazardous liquid waste.

Protocol C: Final Disposal via Incineration

• EHS Coordination: Transfer the sealed, labeled containers to your institution’s Environmental Health and Safety (EHS) department before the regulatory accumulation time limit expires.

• Manifesting: Ensure the waste is manifested for high-temperature incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF)[4].

• Verification: Verify that the TSDF utilizes incinerators equipped with flue-gas desulfurization (scrubbers) to safely neutralize the SOx​ emissions generated during the combustion of the C13​H14​OS2​ molecule[3].

Disposal Decision Workflow

Workflow for the segregation, storage, and incineration of organosulfur laboratory waste.

References

• U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Overview". EPA.gov. Available at:[Link]

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Navigating the Safe Handling of (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the ability to safely handle novel chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on a thorough analysis of its structural components—a thiophene core, an ethylthio group, a phenyl group, and a methanol group—and established best practices for handling analogous chemicals.

Understanding the Hazard Landscape

(4-(Ethylthio)thiophen-2-yl)(phenyl)methanol's structure suggests a number of potential hazards that must be mitigated. The thiophene ring, a sulfur-containing aromatic heterocycle, can present risks of skin and eye irritation.[1][2] The presence of a methanol group indicates potential toxicity if ingested, inhaled, or absorbed through the skin, with possible effects on the central nervous system and other organs.[3][4] Furthermore, organosulfur compounds can have a strong, unpleasant odor.[5]

A closely related compound, (4-ethylthiophen-2-yl)methanol, is classified with the following hazards:

• Acute toxicity (oral, dermal, inhalation)[6]

• Skin irritation[6]

• Serious eye irritation[6]

• Specific target organ toxicity — single exposure[6]

Given these potential risks, a comprehensive approach to personal protection and a meticulously planned operational workflow are not just recommended, but essential for ensuring a safe laboratory environment.

Personal Protective Equipment: Your First Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize exposure. The following table summarizes the required PPE for handling (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles with Side-Shields	Must conform to EN 166 (EU) or NIOSH (US) standards.[7] Protects against splashes of the chemical which can cause serious eye irritation.[8] A face shield may be necessary when handling larger quantities.[9]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended.[7] Inspect gloves for any signs of degradation or puncture before each use. Change gloves immediately if contaminated.[10] Double gloving is a recommended practice.[9]
Body Protection	Flame-Resistant Laboratory Coat	Should be fully buttoned to protect skin and personal clothing from potential splashes.[7]
Respiratory Protection	Chemical Fume Hood	All handling of this compound should occur in a certified chemical fume hood to prevent the inhalation of any vapors or aerosols.[1][9] If a fume hood is not available, a NIOSH-approved respirator is required.[7]

Operational Plan: A Step-by-Step Protocol for Safe Handling

A structured and disciplined approach to the handling of (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol is crucial. The following workflow is designed to guide the user through the process in a safe and efficient manner.

Safe Handling Workflow for (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol

Detailed Steps:

• Preparation:

  • Ensure that the chemical fume hood is functioning correctly and the work area is clean and uncluttered.[7]

  • Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.[9]

  • Gather all necessary laboratory equipment, solvents, and reagents to avoid interruptions during the handling process.

  • Put on all required PPE as detailed in the table above.[7]

• Handling:

  • When weighing the solid, do so carefully to minimize the creation of dust.

  • If preparing a solution, add the solid compound to the solvent gradually to control the dissolution process.

  • Always keep the container of (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol tightly closed when not in active use to prevent the release of vapors.[1]

• Post-Handling:

  • Upon completion of the work, decontaminate the work surface thoroughly.

  • Dispose of all contaminated disposable materials, such as gloves and weighing papers, in a designated and properly labeled hazardous waste container.[7]

  • Remove your lab coat and other PPE, being careful to avoid contaminating your skin or clothing.

  • Wash your hands and any potentially exposed skin with soap and water.[8]

Emergency Procedures: Planning for the Unexpected

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency Response Protocol

Disposal Plan: Responsible Stewardship of Chemical Waste

Proper disposal of (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol and any associated contaminated materials is a critical aspect of laboratory safety and environmental responsibility.

Waste Segregation and Collection:

• Chemical Waste: All unused (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol and solutions containing it must be collected in a dedicated, properly labeled, and sealed container for hazardous chemical waste. Do not pour this chemical down the drain.[7]

• Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, weighing paper, pipette tips, and paper towels used for cleaning, should be collected in a separate, clearly labeled container for solid chemical waste.[7]

Disposal Procedures:

• Follow all local, state, and federal regulations for the disposal of hazardous waste.[7]

• It may be necessary to treat sulfur-containing waste to prevent the formation of odorous or toxic sulfur compounds.[11] Consult with your institution's environmental health and safety (EHS) department for specific guidance on the disposal of sulfur-containing organic compounds.

By adhering to these guidelines, researchers can confidently and safely work with (4-(Ethylthio)thiophen-2-yl)(phenyl)methanol, ensuring both personal safety and the protection of the laboratory environment.

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• Fisher Scientific. SAFETY DATA SHEET.
• Actylis Lab Solutions. SAFETY DATA SHEET.
• NextSDS. (4-ethylthiophen-2-yl)methanol — Chemical Substance Information.
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• New Jersey Department of Health. Sulfur - Hazardous Substance Fact Sheet.
• Google Patents. WO2003095375A1 - Process for the removal of organic sulfur in wastewater including an oxidative pretreatment.
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• PubChem. [4-(Thiophen-2-yl)phenyl]methanamine | C11H11NS | CID 2776332.
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